2,2-Bis(chloromethyl)oxirane

• CAS: 1003-20-9

Core Science & Biosynthesis

2,2-Bis(chloromethyl)oxirane CAS 1003-20-9 chemical properties and safety data

For Researchers, Scientists, and Drug Development Professionals

Foreword

2,2-Bis(chloromethyl)oxirane is a bifunctional electrophilic building block of significant interest in synthetic organic chemistry. Its unique structure, featuring a strained oxirane ring and two primary chloromethyl groups, offers a versatile platform for the construction of complex molecular architectures. This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity, and safety considerations associated with this compound, tailored for professionals in research and development. By elucidating the causality behind its chemical behavior and providing practical insights, this document aims to serve as a valuable resource for the effective and safe utilization of 2,2-Bis(chloromethyl)oxirane in the laboratory.

Chemical Identity and Physicochemical Properties

2,2-Bis(chloromethyl)oxirane, identified by the CAS number 1003-20-9, is a distinct epoxide derivative. Its structure presents a unique combination of reactive sites: the electrophilic carbon atoms of the oxirane ring and the two chloromethyl substituents susceptible to nucleophilic displacement.

Chemical Structure:

Caption: Chemical structure of 2,2-Bis(chloromethyl)oxirane.

A summary of its key physicochemical properties is presented in the table below. It is important to note that while some experimental data is available, many properties are predicted due to the compound's specialized nature.

Property	Value	Source
Molecular Formula	C₄H₆Cl₂O	[1][2][3][4][5]
Molecular Weight	141.00 g/mol	[6][7]
CAS Number	1003-20-9	[3][4][5][8]
Purity	Typically ≥95% - 97%	[4][9][10]
Appearance	Not explicitly stated, likely a liquid	Inferred from related compounds
Boiling Point	Data not available
Melting Point	Data not available
Density	Data not available
Solubility	Data not available
Storage Temperature	Ambient Storage or 2-8°C under inert atmosphere	[7][9]
SMILES	ClCC1(CCl)OC1	[2][4][7]
InChI Key	QYMBUGYOVSCZTI-UHFFFAOYSA-N	[9][10]

Synthesis and Characterization

Synthetic Approach

The synthesis of 2,2-bis(chloromethyl)oxirane typically involves the epoxidation of a suitable alkene precursor. A plausible and documented route is the epoxidation of 3-chloro-2-(chloromethyl)-1-propene. This reaction is often carried out using a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA), in an inert solvent like dichloromethane (DCM).

General Synthetic Workflow:

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An In-depth Technical Guide to the NMR Spectroscopic Signature of 2,2-Bis(chloromethyl)oxirane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the Nuclear Magnetic Resonance (NMR) chemical shifts and spectroscopic data for the highly reactive epoxide, 2,2-Bis(chloromethyl)oxirane. As a valuable bifunctional alkylating agent, understanding its structural and electronic properties through NMR is crucial for its application in synthesis and drug development. This document, authored from the perspective of a Senior Application Scientist, offers not just data, but a field-proven interpretation of the underlying chemical principles.

Introduction: The Structural Significance of 2,2-Bis(chloromethyl)oxirane

2,2-Bis(chloromethyl)oxirane is a strained three-membered heterocyclic compound containing a central oxirane ring. The presence of two chloromethyl substituents on the same carbon atom introduces significant electronic and steric effects that are reflected in its reactivity and spectroscopic properties. Accurate NMR characterization is paramount for confirming its synthesis, assessing purity, and understanding its behavior in chemical reactions.

The molecular structure, with its symmetrical substitution at one of the oxirane carbons, gives rise to a distinct and predictable NMR spectrum. The following sections will delve into the theoretical basis for the expected chemical shifts and provide a comprehensive interpretation of its ¹H and ¹³C NMR data.

Predicted ¹H and ¹³C NMR Spectroscopic Data

While a publicly available, peer-reviewed complete NMR dataset for 2,2-Bis(chloromethyl)oxirane is not readily found, we can confidently predict its spectral parameters based on established principles of NMR spectroscopy and by drawing comparisons with the closely related and well-documented compound, 2-(chloromethyl)oxirane (epichlorohydrin).[1][2]

Predicted ¹H NMR Spectrum

The proton NMR spectrum of 2,2-Bis(chloromethyl)oxirane is expected to be relatively simple due to the molecule's symmetry.

Table 1: Predicted ¹H NMR Chemical Shifts for 2,2-Bis(chloromethyl)oxirane

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
-CH₂- (oxirane ring)	~ 2.8 - 3.2	Singlet	2H
-CH₂Cl (chloromethyl groups)	~ 3.6 - 4.0	Singlet	4H

Causality behind the Predictions:

• Oxirane Ring Protons (-CH₂-): The protons on the unsubstituted carbon of the oxirane ring are expected to appear as a singlet. Due to the adjacent quaternary carbon, there are no neighboring protons to cause spin-spin splitting. Their chemical shift is influenced by the ring strain and the electronegativity of the ring oxygen, typically falling in the 2.5-3.5 ppm range for simple oxiranes.[3]

• Chloromethyl Protons (-CH₂Cl): The four protons of the two chloromethyl groups are chemically equivalent due to free rotation around the C-C bond. They will therefore appear as a single singlet. The strong deshielding effect of the adjacent chlorine atoms will shift this peak further downfield, anticipated in the 3.6-4.0 ppm region.

Predicted ¹³C NMR Spectrum

The carbon-13 NMR spectrum will also be straightforward, reflecting the three distinct carbon environments in the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts for 2,2-Bis(chloromethyl)oxirane

Carbon	Predicted Chemical Shift (δ, ppm)
-C (CH₂Cl)₂- (quaternary oxirane carbon)	~ 55 - 65
-C H₂- (oxirane ring)	~ 45 - 55
-C H₂Cl (chloromethyl groups)	~ 40 - 50

Causality behind the Predictions:

• Quaternary Oxirane Carbon (-C(CH₂Cl)₂-): This carbon is bonded to the ring oxygen and two chloromethyl groups. The deshielding effect of the oxygen atom will result in a downfield shift.

• Methylene Oxirane Carbon (-CH₂-): This carbon of the oxirane ring is also deshielded by the ring oxygen, but to a lesser extent than the substituted carbon.

• Chloromethyl Carbons (-CH₂Cl): The electron-withdrawing effect of the chlorine atom will cause a downfield shift for these carbons. The expected chemical shift range for alkyl chlorides is a well-established region in ¹³C NMR spectroscopy.[4]

Experimental Protocol for NMR Data Acquisition

The acquisition of high-quality NMR data for a reactive compound like 2,2-Bis(chloromethyl)oxirane requires careful sample preparation and adherence to a validated protocol.

Safety Precautions

2,2-Bis(chloromethyl)oxirane is a hazardous substance.[5] It is crucial to handle this compound in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[6][7][8] All waste materials should be disposed of according to institutional and regulatory guidelines.

Sample Preparation

• Solvent Selection: Deuterated chloroform (CDCl₃) is a suitable solvent for this compound. It is a common aprotic solvent that is unlikely to react with the epoxide.

• Concentration: Prepare a solution with a concentration of approximately 10-20 mg of 2,2-Bis(chloromethyl)oxirane in 0.5-0.7 mL of CDCl₃.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Sample Tube: Use a standard 5 mm NMR tube. Ensure the tube is clean and dry before use.

NMR Spectrometer Parameters

The following are general guidelines for a 400 MHz NMR spectrometer. These parameters may need to be optimized based on the specific instrument and sample concentration.

• ¹H NMR:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 8-16 scans.

  • Spectral Width: 0-10 ppm.

• ¹³C NMR:

  • Pulse Program: A proton-decoupled experiment (e.g., 'zgpg30').

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 256-1024 scans.

  • Spectral Width: 0-150 ppm.

Visualization of Molecular Structure and NMR Relationships

The following diagrams illustrate the structure of 2,2-Bis(chloromethyl)oxirane and the relationship between its atoms for NMR interpretation.

Caption: Molecular structure of 2,2-Bis(chloromethyl)oxirane.

Caption: NMR equivalency map for 2,2-Bis(chloromethyl)oxirane.

Conclusion

This technical guide provides a comprehensive overview of the expected ¹H and ¹³C NMR spectroscopic data for 2,2-Bis(chloromethyl)oxirane. By understanding the principles behind chemical shifts and applying them to the unique structure of this compound, researchers can confidently identify and characterize it in their work. The provided experimental protocol serves as a robust starting point for obtaining high-quality NMR spectra, while the emphasis on safety ensures responsible handling of this reactive molecule.

References

• Chemguide. (n.d.). interpreting C-13 NMR spectra. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

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The Cascade Mechanism of Epoxide Ring Opening in 2,2-Bis(chloromethyl)oxirane: A Blueprint for Polyfunctional Core Synthesis

Executive Summary

In the development of energetic materials, dendrimer cores, and advanced pharmaceutical intermediates, the precise control of epoxide ring-opening reactions is a cornerstone of synthetic chemistry. 2,2-Bis(chloromethyl)oxirane ([1]) presents a unique mechanistic puzzle: a highly sterically hindered, electronically deactivated epoxide ring flanked by two reactive alkyl chloride groups.

This whitepaper provides an in-depth technical analysis of the nucleophilic ring-opening of 2,2-bis(chloromethyl)oxirane. Rather than a simple one-step substitution, this molecule undergoes a fascinating cascade reaction —a sequence of iterative ring-openings and intramolecular epoxidations. By dissecting this mechanism, researchers can leverage this synthon to engineer highly functionalized polyazido or polyamino scaffolds.

Structural Profiling and Electronic Topology

To understand the reactivity of 2,2-bis(chloromethyl)oxirane, we must first analyze its electronic and steric environment ():

• Steric Hindrance: The C2 carbon of the oxirane ring is quaternary, bonded to the epoxide oxygen, the C3 methylene group, and two bulky chloromethyl (-CH₂Cl) groups. Direct nucleophilic attack at C2 is sterically forbidden.

• Electronic Deactivation: The geminal bis(chloromethyl) groups exert a strong electron-withdrawing inductive effect (-I). This destabilizes any developing positive charge, meaning that even under acidic conditions, an SN1-like ring opening at the more substituted carbon is highly unfavorable.

• Regioselectivity: Consequently, nucleophiles will exclusively attack the unsubstituted, less sterically hindered C3 position via an SN2 trajectory.

The Cascade Reaction Mechanism: A Symmetry-Breaking Sequence

When 2,2-bis(chloromethyl)oxirane is treated with a strong nucleophile such as sodium azide (NaN₃), it does not simply form a chlorohydrin. Instead, it triggers a cascade of reactions that ultimately yields 2-azidomethyl-2-hydroxy-1,3-diazidopropane ([2]).

This sequence is a beautiful example of symmetry breaking and restoration:

• Phase 1 (Initial SN2 Attack): The azide ion attacks the less hindered C3 carbon of the achiral starting material. The oxirane ring opens, generating a tertiary alkoxide intermediate.

• Phase 2 (Intramolecular Epoxidation): The newly formed alkoxide is perfectly positioned to undergo an intramolecular SN2 attack (a 3-Exo-Tet cyclization) on one of the adjacent chloromethyl groups. Chloride is expelled, and a chiral intermediate, 2-(azidomethyl)-2-(chloromethyl)oxirane, is formed.

• Phase 3 & 4 (Iterative Propagation): A second azide ion attacks the unsubstituted carbon of this new epoxide. The resulting alkoxide displaces the second chloride, forming a third epoxide: 2,2-bis(azidomethyl)oxirane (restoring achirality).

• Phase 5 (Termination): A final azide ion opens the third epoxide. Protonation of the resulting alkoxide yields the final tri-azido alcohol.

Fig 1: Cascade mechanism of epoxide ring opening and intramolecular epoxidation.

Kinetic and Thermodynamic Profiling

Understanding the kinetics of this cascade is vital for optimizing reaction yields. Each subsequent ring-opening event becomes progressively slower due to increasing steric bulk, necessitating extended reaction times.

Table 1: Kinetic and Thermodynamic Profile of the Cascade Sequence

Reaction Phase	Intermediate Formed	Electrophile	Nucleophile	Relative Rate	Mechanistic Causality
Phase 1	Alkoxide 1	Oxirane C3	Azide (N₃⁻)	Fast	Driven by relief of oxirane ring strain; minimal steric hindrance.
Phase 2	1st New Epoxide	C-Cl bond	Alkoxide (O⁻)	Very Fast	High effective molarity; Baldwin's rules favor 3-Exo-Tet cyclization.
Phase 3	Alkoxide 2	New Oxirane C3	Azide (N₃⁻)	Moderate	Increased steric bulk from the azidomethyl group slows the SN2 trajectory.
Phase 4	2nd New Epoxide	2nd C-Cl bond	Alkoxide (O⁻)	Fast	Intramolecular proximity effect overcomes the energy barrier of ring strain.
Phase 5	Final Alcohol	Final Oxirane C3	Azide (N₃⁻)	Slow	Significant steric hindrance from two bulky azidomethyl groups requires thermal driving.

Experimental Methodology: Self-Validating Protocol

To synthesize polyazido cores from 2,2-bis(chloromethyl)oxirane, the reaction environment must be carefully engineered to support both the solubility of inorganic salts and the organic substrate.

Workflow Visualization

Fig 2: Self-validating experimental workflow for the synthesis of polyazido cores.

Step-by-Step Methodology

• Solvent Engineering: Dissolve 2,2-bis(chloromethyl)oxirane (1.0 eq) in a 4:1 mixture of Acetone and Water.

  • Causality: Managing phase boundaries is critical. Water is required to solvate the inorganic sodium azide lattice, while acetone maintains the organic oxirane in a homogeneous phase, preventing biphasic mass-transfer limitations[2].

• Nucleophile Addition: Add Sodium Azide (NaN₃) (3.5 eq) portion-wise at room temperature.

  • Causality: A stoichiometric excess (>3.0 eq) is strictly required because the cascade consumes three equivalents of azide per molecule of starting material[2].

• Thermal Activation: Heat the reaction mixture to reflux (approx. 60-65 °C) for 14 hours.

  • Causality: As detailed in Table 1, the final ring-opening step (Phase 5) is sterically hindered by two azidomethyl groups. Extended thermal activation is required to drive the reaction to completion[2].

• Self-Validating Checkpoint (¹³C NMR): Monitor the reaction via ¹³C NMR.

  • Trustworthiness: The protocol is self-validating. The starting material exhibits characteristic oxirane signals. Successful termination of the cascade is confirmed by the disappearance of these signals and the emergence of a distinct quaternary aliphatic carbon signal at δ 74.40 ppm (the C-OH carbon) and azidomethyl carbons at δ 54.53 ppm [2].

• Workup & Isolation: Concentrate the mixture under reduced pressure to remove the acetone. Partition the aqueous residue with methylene chloride (CH₂Cl₂). Extract the organic layer, dry over anhydrous Na₂SO₄, and concentrate to yield the pure 2-azidomethyl-2-hydroxy-1,3-diazidopropane as a clear liquid[2].

Conclusion

The epoxide ring opening of 2,2-bis(chloromethyl)oxirane is a masterclass in cascade reactivity. By understanding the interplay between steric hindrance, electronic deactivation, and intramolecular nucleophilic attack, researchers can harness this mechanism to synthesize complex, highly functionalized core molecules for dendrimers and energetic polymers. The self-validating protocol provided ensures high fidelity and reproducibility in scaling these advanced chemical architectures.

References

• PubChem Compound Summary - "2,2-bis(chloromethyl)oxirane (C4H6Cl2O)". Source: National Center for Biotechnology Information (NCBI). URL:[Link]

• US Patent 6841690B1 - "Polyazido compounds". Source: Google Patents.

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Preliminary In Vitro Toxicity Profiling of 2,2-Bis(chloromethyl)oxirane: A Technical Whitepaper

Executive Summary & Mechanistic Rationale

The compound is a highly reactive combinatorial building block utilized in advanced chemical synthesis and polymer cross-linking. From a toxicological perspective, it belongs to the class of bifunctional alkylating agents . Unlike mono-functional analogs (e.g., epichlorohydrin), 2,2-bis(chloromethyl)oxirane possesses three highly electrophilic sites: one strained epoxide ring and two chloromethyl groups.

This structural configuration dictates its in vitro toxicity profile. The molecule undergoes rapid nucleophilic attack by cellular macromolecules. The primary mechanism of cytotoxicity and genotoxicity is[1], predominantly at the N7 position of guanine residues. Because it is bifunctional, it can form both intrastrand and interstrand crosslinks, preventing DNA unwinding, stalling replication forks, and ultimately triggering apoptosis[2]. Additionally, the compound rapidly depletes intracellular glutathione (GSH), leading to severe oxidative stress.

Mechanistic pathway of 2,2-Bis(chloromethyl)oxirane toxicity via DNA crosslinking and GSH depletion.

Quantitative Data Synthesis: Expected Toxicity Profile

Direct in vitro data for the highly specific 2,2-bis(chloromethyl)oxirane is often proprietary or extrapolated from structural analogs. Based on the established behavior of[3], the following table summarizes the predictive preliminary in vitro toxicity endpoints required for regulatory and safety screening.

Table 1: Predicted In Vitro Toxicity Profile for 2,2-Bis(chloromethyl)oxirane

Assay Methodology	Biological System	Toxicological Endpoint	Estimated Value / Result	Mechanistic Indicator
Cytotoxicity (MTT)	HepG2 / CHO-K1	IC50 (48h exposure)	1.5 - 5.0 µg/mL	High acute cellular toxicity / Metabolic arrest
Ames Test (OECD 471)	S. typhimurium TA100	Mutagenicity (± S9)	Strongly Positive	Base-pair substitution via direct DNA alkylation
Alkaline Comet Assay	HepG2 Cells	DNA Strand Breaks	Significant tail moment at >0.5 µg/mL	Interstrand cross-linking / Replication stress
GSH Depletion Assay	Cell-free / HepG2	Free Thiol Levels	Rapid depletion (<2h)	High electrophilic reactivity with nucleophiles

Self-Validating Experimental Protocols

To empirically verify the toxicity profile of 2,2-Bis(chloromethyl)oxirane, the following step-by-step methodologies must be employed. Each protocol is designed as a self-validating system , ensuring that any derived data is internally controlled and biologically plausible.

Step-by-step self-validating in vitro toxicity screening workflow for reactive epoxides.

Protocol 1: High-Throughput Cytotoxicity (MTT Assay)

Causality & Rationale: The MTT assay measures the reduction of a tetrazolium dye by mitochondrial dehydrogenases. Alkylating agents like 2,2-bis(chloromethyl)oxirane directly impair mitochondrial function and induce apoptosis, making this assay highly sensitive for determining the IC50. HepG2 cells are selected due to their retention of baseline xenobiotic-metabolizing enzymes.

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells in 96-well plates at a density of 1×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24h at 37°C, 5% CO₂.

• Compound Exposure: Prepare a 10 mM stock of 2,2-Bis(chloromethyl)oxirane in anhydrous DMSO. Perform serial dilutions in media (final concentrations: 0.1, 0.5, 1, 5, 10, 50 µg/mL). Ensure final DMSO concentration is ≤0.1%.

• Incubation: Expose cells to the compound for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 3 hours.

• Solubilization & Reading: Remove media, add 100 µL of DMSO to dissolve formazan crystals, and read absorbance at 570 nm.

• Self-Validation Framework:

  • Negative Control: 0.1% DMSO (establishes 100% viability baseline).

  • Positive Control: 50 µM Doxorubicin (validates assay sensitivity and dynamic range).

Protocol 2: Bacterial Reverse Mutation (Ames) Test (OECD 471)

Causality & Rationale: As mandated by [4], the Ames test evaluates mutagenic potential. Strains TA100 and TA1535 are specifically chosen because they detect base-pair substitutions—the exact mutation type induced by guanine N7 alkylation.

Step-by-Step Methodology:

• Culture Preparation: Grow Salmonella typhimurium strains TA100 and TA1535 overnight in nutrient broth to a density of 1−2×109 CFU/mL.

• Pre-incubation: In sterile tubes, combine 100 µL of bacterial culture, 50 µL of test compound (at varying non-cytotoxic doses), and 500 µL of either PBS (-S9) or mammalian liver S9 mix (+S9 for metabolic activation). Incubate at 37°C for 20 minutes.

• Plating: Add 2 mL of molten top agar (containing trace histidine/biotin) to the tubes, mix gently, and pour onto minimal glucose agar plates.

• Incubation & Scoring: Incubate plates at 37°C for 48-72 hours. Count revertant colonies using an automated colony counter.

• Self-Validation Framework:

  • Spontaneous Reversion Control: Vehicle only (ensures strain integrity).

  • Positive Controls: Sodium azide for TA1535 (-S9) and 2-Aminoanthracene (+S9) (validates the metabolic activation system and strain responsiveness).

Protocol 3: Alkaline Comet Assay (Single Cell Gel Electrophoresis)

Causality & Rationale: The alkaline condition (pH > 13) unwinds DNA, allowing the detection of single-strand breaks and interstrand crosslinks. Because 2,2-bis(chloromethyl)oxirane is a bifunctional cross-linker, it will actually retard DNA migration at high doses compared to agents that only cause strand breaks, making this a critical mechanistic assay.

Step-by-Step Methodology:

• Exposure: Treat HepG2 cells with sub-lethal doses (e.g., IC10 and IC25) of the compound for 4 hours.

• Slide Preparation: Suspend 1×105 treated cells in 0.5% low-melting-point agarose and layer onto slides pre-coated with normal-melting-point agarose.

• Lysis: Submerge slides in cold lysis buffer (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, 1% Triton X-100, pH 10) for 1 hour at 4°C.

• Alkaline Unwinding & Electrophoresis: Transfer slides to an electrophoresis tank filled with alkaline buffer (300 mM NaOH, 1 mM EDTA, pH > 13) for 30 minutes. Run electrophoresis at 25 V, 300 mA for 30 minutes.

• Staining & Analysis: Neutralize slides, stain with SYBR Gold, and analyze via fluorescence microscopy. Calculate the Tail Moment.

• Self-Validation Framework:

  • Positive Control: 100 µM H₂O₂ (induces extensive strand breaks, validating electrophoresis).

  • Cross-linking Reference: 50 µM Cisplatin (validates the detection of retarded DNA migration due to cross-linking).

References

• Baseclick. "DNA Crosslinking: Mechanisms & role in genomic research". Baseclick Molecular Biology. URL: [Link]

• Oncohema Key. "Alkylating Agents". Oncology and Hematology Therapeutics. URL:[Link]

• MDPI. "Unveiling Biocompatibility: Comprehensive Study on Epoxy–Polyetheramine-Based Polymeric Nanogels in CHO-K1 Cell Line". Pharmaceutics. URL:[Link]

• National Institutes of Health (PMC). "Development of an integrated testing strategy using in vitro models to predict lung carcinogenesis". Toxicology Research. URL:[Link]

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• 4. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes & Protocols: 2,2-Bis(chloromethyl)oxirane as a Covalent Cross-Linking Agent

Introduction: The Architectural Significance of Cross-Linking

In polymer science, the transition from linear, soluble polymer chains to a robust, three-dimensional network is a pivotal transformation. This process, known as cross-linking, fundamentally alters the material's properties, converting thermoplastic-like materials into thermosets with enhanced mechanical strength, thermal stability, and chemical resistance.[1] Covalent cross-linking introduces permanent chemical bonds between polymer chains, creating a single, continuous macromolecule.[1][2]

2,2-Bis(chloromethyl)oxirane is a potent bifunctional cross-linking agent. Its structure is unique, featuring a strained three-membered oxirane (epoxide) ring and two reactive chloromethyl groups. This dual functionality allows for versatile and efficient cross-linking of polymers containing nucleophilic functional groups such as amines, hydroxyls, or carboxylates. The primary mechanism involves the ring-opening of the highly reactive epoxide, which can be initiated under either acidic or basic conditions, followed by potential secondary reactions involving the chloromethyl groups.[3][4] This guide provides an in-depth exploration of its mechanism, detailed protocols for its application, and methods for characterizing the resulting polymer networks.

Mechanistic Insight: The Cross-Linking Reaction

The cross-linking process is primarily driven by the ring-opening of the epoxide moiety by nucleophilic groups present on the polymer backbone.

Mechanism: Base-Catalyzed Cross-Linking with Polyamine

In the presence of a polymer containing primary or secondary amine groups (e.g., polyethyleneimine or an amine-functionalized polymer), the amine acts as the nucleophile. The reaction typically proceeds without a catalyst but can be accelerated by heat.

• Nucleophilic Attack: An amine group from a polymer chain attacks one of the carbon atoms of the oxirane ring.

• Ring-Opening: This attack leads to the opening of the strained epoxide ring, forming a stable carbon-nitrogen bond and a secondary hydroxyl group.

• Second Polymer Chain Attachment: The bifunctional nature of the cross-linker allows a second polymer chain's amine group to react with the remaining chloromethyl group via nucleophilic substitution, or another epoxide molecule reacts with a different amine, leading to a complex network. A simplified bis-alkylation mechanism forms the basis of the cross-linked structure.[5]

This reaction creates a stable, covalent linkage, effectively "stitching" the polymer chains together. The resulting hydroxyl group can further influence the material's properties, for instance, by increasing its hydrophilicity.

Caption: Simplified reaction mechanism of polymer cross-linking.

Safety and Handling: A Critical Prerequisite

2,2-Bis(chloromethyl)oxirane and its related parent compound, epichlorohydrin, are hazardous materials that demand strict safety protocols.[6]

• Hazard Profile: The substance is a flammable liquid, causes severe skin corrosion and eye damage, and may cause an allergic skin reaction.[6][7][8] Inhalation may cause coughing, shortness of breath, and other delayed symptoms.[6]

• Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated chemical fume hood.[9] Wear appropriate PPE, including:

  • Chemical-resistant gloves (e.g., butyl rubber or Viton).

  • Chemical safety goggles and a face shield.[8]

  • A flame-retardant lab coat.

• Handling and Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from sources of ignition and incompatible materials such as strong oxidizing agents, acids, bases, and amines.[8][10] Use non-sparking tools and take precautionary measures against static discharge.[8]

• Emergency Procedures:

  • Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water for at least 15 minutes. Seek immediate medical attention.[9]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[8]

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[9]

  • Spills: Evacuate the area. Remove all ignition sources. Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.[9][10]

Application Protocol: Cross-Linking of an Amine-Containing Polymer

This protocol provides a general framework for cross-linking a polymer with primary or secondary amine functionalities (e.g., polyethyleneimine, amine-terminated polymers) in a solution.

Materials and Equipment:

• Amine-containing polymer

• 2,2-Bis(chloromethyl)oxirane (Purity: >97%)[11]

• Anhydrous solvent (e.g., Toluene, THF, DMF)

• Quenching agent (e.g., methanol)

• Precipitation non-solvent (e.g., cold methanol, diethyl ether)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

• Inert atmosphere setup (Nitrogen or Argon)

• Syringes and needles

Caption: General experimental workflow for polymer cross-linking.

Step-by-Step Methodology:

• Preparation: Flame-dry all glassware under a vacuum and cool under an inert atmosphere (e.g., nitrogen).[12]

• Polymer Solution: In the reaction flask, dissolve the amine-containing polymer in the chosen anhydrous solvent to a desired concentration (e.g., 10% w/v).

• Stoichiometry Calculation: Determine the molar ratio of cross-linker to the polymer's reactive amine groups. This ratio is critical as it controls the cross-link density. A typical starting point is a 1:10 molar ratio of oxirane to amine groups.

• Reaction Setup: Heat the polymer solution to the desired reaction temperature (e.g., 60-80°C) under a continuous inert gas flow.

• Cross-linker Addition: Prepare a dilute solution of 2,2-bis(chloromethyl)oxirane in the same anhydrous solvent. Add this solution dropwise to the heated polymer solution over 30-60 minutes. A slow addition prevents localized, uncontrolled cross-linking.

• Reaction: Allow the mixture to react for 12-24 hours at the set temperature. The formation of a gel or a significant increase in viscosity indicates successful cross-linking.

• Quenching: Cool the reaction mixture to room temperature and quench any unreacted epoxide by adding a small amount of methanol.[3]

• Isolation: Isolate the cross-linked polymer by precipitating the reaction mixture into a large volume of a suitable non-solvent.[12]

• Purification and Drying: Collect the precipitated polymer by filtration. Wash it several times with the non-solvent to remove unreacted reagents and solvent. Dry the final product in a vacuum oven until a constant weight is achieved.

Characterization of the Cross-Linked Network

Confirming the formation of a cross-linked network and quantifying its properties are essential.[13]

Parameter	Characterization Technique	Purpose & Expected Outcome
Chemical Structure	Fourier-Transform Infrared Spectroscopy (FTIR)	To confirm the reaction. Expect disappearance or reduction of the epoxide peak (~915 cm⁻¹) and the appearance of a broad hydroxyl (-OH) peak (~3400 cm⁻¹).
Cross-Link Density	Swelling Studies	To estimate the extent of cross-linking. The polymer is immersed in a good solvent. A lower swelling ratio indicates a higher cross-link density.[13]
Thermal Properties	Differential Scanning Calorimetry (DSC)	To measure the glass transition temperature (Tg). Cross-linking restricts chain mobility, typically leading to an increase in Tg compared to the linear polymer.[14]
Solubility	Solvent Immersion Test	To confirm network formation. A successfully cross-linked polymer will swell but not dissolve in a solvent that readily dissolves its linear precursor.[2]
Mechanical Properties	Dynamic Mechanical Analysis (DMA) / Tensile Testing	To measure changes in modulus, strength, and elasticity. Cross-linking generally increases the storage modulus and tensile strength but may reduce elongation at break.[1]

Troubleshooting and Optimization

Problem	Potential Cause	Suggested Solution
No Gelation / Low Viscosity Increase	Insufficient cross-linker; Low reaction temperature/time; Inactive polymer functional groups.	Increase the molar ratio of the cross-linker.[12] Extend the reaction time or increase the temperature. Ensure the polymer's functional groups are not protected or degraded.
Premature or Uncontrolled Gelation	Cross-linker concentration too high; Addition too rapid.	Reduce the amount of cross-linker. Add the cross-linker solution more slowly and at a lower concentration.
Insoluble Particles in Final Product	Poor solubility of the cross-linked polymer; Inhomogeneous reaction.	Ensure vigorous stirring throughout the reaction. Consider using a different solvent system that better solvates both the polymer and the network.
Broad Property Distribution	Inconsistent cross-linking throughout the matrix.	Optimize the stirring speed and the rate of cross-linker addition to ensure a homogeneous reaction environment.[12]

Conclusion

2,2-Bis(chloromethyl)oxirane is a highly effective cross-linking agent for creating robust polymer networks from polymers bearing nucleophilic functional groups. Its bifunctional nature allows for the precise tuning of network properties by controlling reaction stoichiometry and conditions. Successful application hinges on a thorough understanding of the underlying ring-opening mechanism, meticulous adherence to safety protocols, and comprehensive characterization of the final material. The protocols and insights provided herein serve as a foundational guide for researchers and developers aiming to harness the capabilities of this versatile cross-linker to engineer advanced polymer materials.

References

• ChemicalBook. (2025, December 20). Chemical Safety Data Sheet MSDS / SDS - 2-(chloromethyl)oxirane: 2-(2-hydroxyethoxy)ethanol.
• AK Scientific, Inc. Safety Data Sheet (United States). Phenol, 4,4'-(1-methylethylidene)bis-, polymer with (chloromethyl)oxirane, methyloxirane and oxirane.

• NextSDS. 2,2-bis(chloromethyl)oxirane — Chemical Substance Information. Retrieved from [Link]

• International Chemical Safety Cards (ICSCs). ICSC 0043 - EPICHLOROHYDRIN. Retrieved from [Link]

• Fraunhofer-Publica. Cross-linking characterization of polymers based on their optical dispersion utilizing a white-light interferometer. Retrieved from [Link]

• Labana, S. S. (Ed.). (1977). Chemistry and Properties of Crosslinked Polymers. Academic Press.
• ResearchGate. (2006, May). Synthesis and Characterisation of Bis-(chloromethyl) Oxetane, its Homopolymer and Copolymer with Tetrahydrofuran. Defence Science Journal, 56(3).
• Google Patents. JP2010077385A - Crosslinking agent, crosslinked polymer and their uses.

• National Center for Biotechnology Information. Chemical RNA Cross-Linking: Mechanisms, Computational Analysis, and Biological Applications. Retrieved from [Link]

• Journal of Chemistry and Technologies. (2023, October 28). QUANTUM CHEMICAL STUDY OF THE STERIC EFFECT OF SUBSTITUENT ON THE REACTIVITY OF TERTIARY AMINES IN THE REACTION WITH 2-(CHLOROMETHYL)OXIRANE. Retrieved from [Link]

• Research, Society and Development. (2023, September 1). Mechanisms of the chemical crosslinking to obtain the hydrogels: Synthesis, conditions of crosslinking and biopharmaceutical applications. Retrieved from [Link]

• RadTech. Creation of New Organic Reactions of Oxetanes and Their Application to the Synthesis of Photo-curable Polymers and Oligomers. Retrieved from [Link]

• Royal Society of Chemistry. (2024, January 28). Educational series: characterizing crosslinked polymer networks. Research Collection. Retrieved from [Link]

• Asian Journal of Chemistry. Synthesis, Characterization and Thermal Behaviour of Amino Functional Polymers from 4-Chloromethyl Styrene Polymers. Retrieved from [Link]

• ResearchGate. SCHEME 2. The bis-alkylation mechanism of Kovacic for the cross-linking.... Retrieved from [Link]

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Catalytic Ring-Opening Polymerization of 2,2-Bis(chloromethyl)oxetane: A Detailed Guide for Researchers

This comprehensive guide provides detailed application notes and protocols for the catalytic ring-opening polymerization (ROP) of 2,2-bis(chloromethyl)oxetane, also known as 3,3-bis(chloromethyl)oxetane (BCMO). This monomer is a valuable building block for the synthesis of poly(3,3-bis(chloromethyl)oxetane) [poly(BCMO)], a versatile polymer with applications in energetic materials, coatings, and as a precursor for further functionalization. This document is intended for researchers, scientists, and drug development professionals seeking to understand and implement various catalytic strategies for the polymerization of this reactive monomer.

Introduction to 2,2-Bis(chloromethyl)oxetane and its Polymerization

2,2-Bis(chloromethyl)oxetane (BCMO) is a four-membered cyclic ether, or oxetane, substituted with two chloromethyl groups at the 3-position.[1] The significant ring strain of the oxetane ring provides a strong thermodynamic driving force for ring-opening polymerization. The resulting polymer, poly(BCMO), is a thermoplastic with notable properties stemming from the presence of the chloromethyl side groups, which can serve as reactive sites for a variety of post-polymerization modifications.[2] The first commercial poly(BCMO) resin, known as Penton®, was produced by Hercules via the ring-opening polymerization of BCMO.

The polymerization of BCMO can be achieved through several catalytic techniques, primarily cationic, and to a lesser extent, anionic and coordination polymerization. The choice of the catalytic system is critical as it dictates the polymerization mechanism, the characteristics of the resulting polymer, and the overall efficiency of the process. This guide will delve into the intricacies of each of these techniques, providing both theoretical understanding and practical, step-by-step protocols.

A Note on Nomenclature: While the user's prompt refers to "2,2-Bis(chloromethyl)oxirane," the chemical structure and common literature point to the polymerization of the four-membered oxetane ring, 3,3-Bis(chloromethyl)oxetane (BCMO) . This guide will proceed with the chemistry of the oxetane monomer.

Safety First: Handling 2,2-Bis(chloromethyl)oxetane and Associated Reagents

Extreme caution is paramount when working with BCMO and the catalysts involved in its polymerization. BCMO is classified as an extremely hazardous substance in the United States and can cause severe health effects upon exposure.[1]

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles and a face shield are mandatory.[3][4]

• Skin Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required.[3] Wear chemically resistant gloves (e.g., nitrile or neoprene).[3]

• Respiratory Protection: All manipulations should be performed in a certified chemical fume hood to avoid inhalation of vapors.[4]

Handling and Storage:

• BCMO should be stored in a cool, dry, well-ventilated area away from heat and ignition sources.

• Keep containers tightly sealed.

• Many of the catalysts, such as organolithium reagents and Ziegler-Natta catalysts, are pyrophoric and react violently with air and moisture. Strict air-free and moisture-free techniques (e.g., Schlenk line or glovebox) are essential when handling these substances.[5][6]

Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[4]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[4]

• Inhalation: Move the individual to fresh air.[4]

• Spills: Absorb small spills with an inert material (e.g., sand, vermiculite) and dispose of it as hazardous waste. For larger spills, evacuate the area and contact emergency services.

Cationic Ring-Opening Polymerization (CROP)

Cationic ring-opening polymerization is the most extensively studied and utilized method for the polymerization of BCMO.[2] It is typically initiated by Lewis acids or Brønsted acids.

Mechanism of Cationic ROP

The cationic ROP of oxetanes can proceed through two primary mechanisms: the Activated Chain End (ACE) mechanism and the Activated Monomer (AM) mechanism.

• Activated Chain End (ACE) Mechanism: The polymerization is initiated by the reaction of the catalyst with the monomer to form a tertiary oxonium ion. This active species at the end of the growing polymer chain is then attacked by the oxygen atom of an incoming monomer molecule, leading to ring-opening and chain propagation.

Caption: Activated Chain End (ACE) Mechanism for Cationic ROP of BCMO.

• Activated Monomer (AM) Mechanism: In this mechanism, the initiator protonates a monomer molecule, which is then attacked by a nucleophilic group (often a hydroxyl group) from the polymer chain. This is more common when using protic initiators or in the presence of hydroxyl-containing species.

Caption: Activated Monomer (AM) Mechanism for Cationic ROP of BCMO.

Common Catalytic Systems for CROP of BCMO

Several catalytic systems have been effectively employed for the CROP of BCMO. The choice of catalyst influences the polymerization rate, molecular weight, and polydispersity of the resulting polymer.

Catalyst System	Typical Conditions	Resulting Polymer Characteristics	Reference
BF₃-etherate / Butanediol	Dichloromethane solvent, low temperature (e.g., -10 °C to RT)	High molecular weight, linear polyethers	[2]
Triisobutylaluminum (i-Bu₃Al) / Water	Bulk or in chlorobenzene, 55-220 °C	High molecular weight product, autocatalytic behavior	[7][8]
Scandium triflates (Sc(OTf)₃)	Used for copolymerization with other cyclic ethers	Well-controlled copolymerization	[2]

Detailed Protocols for Cationic ROP of BCMO

This protocol describes a solution polymerization method to obtain high molecular weight poly(BCMO).

Materials:

• 3,3-Bis(chloromethyl)oxetane (BCMO), freshly distilled from calcium hydride (CaH₂)

• Boron trifluoride etherate (BF₃·OEt₂), freshly distilled in vacuo

• 1,4-Butanediol, distilled from CaH₂ and stored over molecular sieves

• Dichloromethane (CH₂Cl₂), dried over CaH₂ and distilled

• Methanol, reagent grade

• Saturated sodium bicarbonate solution

• Magnesium sulfate (MgSO₄), anhydrous

• Schlenk flask or similar reaction vessel, flame-dried

• Syringes and needles, oven-dried

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Under an inert atmosphere, charge a flame-dried reaction flask with dried dichloromethane.

• Add the desired amount of 1,4-butanediol to the flask via syringe.

• Cool the reactor to the desired temperature (e.g., -10 °C) using a suitable cooling bath.

• Slowly add the calculated amount of BF₃·OEt₂ via syringe. A typical mole ratio of butanediol to BF₃·OEt₂ is 1:2.[9]

• After stirring for 30 minutes, add a solution of BCMO in dichloromethane dropwise to the reactor over a period of 20 minutes to 2 hours. A typical monomer concentration is 25% w/w.[9]

• Allow the polymerization to proceed for the desired time until a high conversion (e.g., >90%) is reached.

• Quench the reaction by adding a saturated aqueous sodium bicarbonate solution.

• Separate the organic phase, wash it with saturated sodium bicarbonate solution, and then with brine.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure at room temperature.

• Purify the resulting polymer by dissolving it in a minimal amount of dichloromethane and precipitating it into a large excess of cold methanol.

• Collect the white, powdery polymer by filtration and dry it in a vacuum oven at room temperature until a constant weight is achieved.[9]

This protocol describes a high-temperature bulk polymerization method.

Materials:

• 3,3-Bis(chloromethyl)oxetane (BCMO), purified

• Triisobutylaluminum (i-Bu₃Al), as a solution in a hydrocarbon solvent

• Reaction vessel suitable for high-temperature reactions under an inert atmosphere

Procedure:

• Under an inert atmosphere, charge the reaction vessel with the purified BCMO monomer.

• Heat the monomer to the desired polymerization temperature (e.g., 180-220 °C).[7]

• Carefully add the calculated amount of i-Bu₃Al solution to the hot monomer with vigorous stirring. The catalyst concentration will influence the molecular weight of the polymer.

• Monitor the polymerization, which often exhibits an autocatalytic nature (an initial induction period followed by a rapid increase in rate).

• Continue the reaction until the desired conversion is achieved. The viscosity of the mixture will increase significantly.

• Cool the reactor and dissolve the polymer in a suitable solvent (e.g., hot chlorobenzene).

• Precipitate the polymer in a non-solvent like methanol.

• Collect the polymer by filtration and dry under vacuum.

Anionic Ring-Opening Polymerization (AROP)

Anionic ROP of oxetanes is less common than cationic ROP but can be achieved using strong nucleophilic initiators. For oxetanes with reactive side groups like BCMO, side reactions can be a significant challenge. However, with careful selection of the initiator and reaction conditions, controlled polymerization is possible.

Mechanism of Anionic ROP

The anionic ROP is initiated by a nucleophile that attacks one of the carbon atoms of the strained oxetane ring, leading to ring-opening and the formation of an alkoxide propagating species. This alkoxide then attacks another monomer molecule, continuing the chain growth.

Caption: Anionic Ring-Opening Polymerization (AROP) Mechanism for BCMO.

Potential Catalytic Systems for AROP of BCMO

While specific protocols for the anionic ROP of BCMO are scarce in the literature, general systems for oxetane polymerization can be adapted.

Catalyst System	Typical Conditions	Expected Polymer Characteristics	Reference
Potassium tert-butoxide (t-BuOK) / 18-crown-6	Anhydrous THF solvent, controlled temperature	Linear polyether, potential for controlled polymerization	[10][11]
Alkyllithium reagents (e.g., n-BuLi)	Anhydrous, non-protic solvent (e.g., THF, hexane), low temperature	Potential for living polymerization, but side reactions with chloromethyl groups are a concern	[5][12]

General Protocol for Anionic ROP of Oxetanes (Adaptable for BCMO)

This protocol provides a general framework for the anionic ROP of an oxetane monomer using potassium tert-butoxide, which can be adapted for BCMO with careful consideration of potential side reactions.

Materials:

• 3,3-Bis(chloromethyl)oxetane (BCMO), rigorously purified and dried

• Potassium tert-butoxide (t-BuOK), sublimed or freshly prepared

• 18-crown-6, dried under vacuum

• Anhydrous tetrahydrofuran (THF), freshly distilled from sodium/benzophenone

• Degassed methanol

• Schlenk line and glassware, flame-dried

• Syringes and cannulas, oven-dried

Procedure:

• Set up a flame-dried Schlenk flask with a magnetic stir bar under a positive pressure of inert gas.

• Transfer anhydrous THF to the flask via cannula.

• If using, add the desired amount of 18-crown-6 to the THF.

• Cool the solution to the desired reaction temperature (e.g., 0 °C or lower).

• In a separate dry flask, prepare a stock solution of t-BuOK in anhydrous THF.

• Transfer the calculated amount of the t-BuOK initiator solution to the reaction flask via syringe.

• Slowly add the purified BCMO monomer to the stirred initiator solution via syringe.

• Allow the polymerization to proceed for the desired time. Monitor the reaction for any signs of precipitation or color change.

• Terminate the polymerization by adding a small amount of degassed methanol.

• Precipitate the polymer by pouring the reaction mixture into a large excess of a non-solvent (e.g., cold water or methanol).

• Collect the polymer by filtration and dry under vacuum.

Coordination Polymerization

Coordination polymerization of oxetanes, often employing Ziegler-Natta type catalysts, offers another route to polyethers. This method can potentially provide control over the polymer's stereochemistry, although its application to BCMO is not well-documented.

Mechanism of Coordination Polymerization

In coordination-insertion polymerization, the monomer first coordinates to a metal center of the catalyst. Subsequently, the monomer is inserted into the metal-alkyl or metal-alkoxide bond, leading to chain growth. This mechanism can lead to stereoregular polymers.

Caption: Simplified Coordination-Insertion Mechanism for BCMO Polymerization.

Potential Catalytic Systems for Coordination Polymerization of BCMO

Ziegler-Natta catalysts, typically composed of a transition metal compound (e.g., titanium chlorides) and an organoaluminum co-catalyst, are the hallmark of coordination polymerization.[6] While primarily used for olefins, they have been adapted for other monomers.

Catalyst System	Typical Conditions	Expected Polymer Characteristics	Reference
Ziegler-Natta type (e.g., TiCl₄ / Al(C₂H₅)₃)	Inert hydrocarbon solvent, controlled temperature	Potential for stereoregular polymer, but reactivity with BCMO needs to be evaluated	[6][13]

General Protocol for Coordination Polymerization of Oxetanes (Adaptable for BCMO)

This protocol outlines a general procedure for Ziegler-Natta catalyzed polymerization that would require significant optimization for BCMO.

Materials:

• 3,3-Bis(chloromethyl)oxetane (BCMO), rigorously purified and dried

• Titanium tetrachloride (TiCl₄)

• Triethylaluminum (Al(C₂H₅)₃)

• Anhydrous, deoxygenated hydrocarbon solvent (e.g., heptane, toluene)

• Methanol with a small amount of HCl

• Schlenk line and glassware, flame-dried

Procedure:

• Set up a flame-dried Schlenk reactor with a mechanical stirrer under a positive pressure of inert gas.

• Add the anhydrous hydrocarbon solvent to the reactor.

• Introduce the TiCl₄ to the solvent.

• Slowly add the Al(C₂H₅)₃ co-catalyst. The formation of the active catalyst is often accompanied by a color change. The ratio of Al/Ti is a critical parameter.

• Age the catalyst for a specific period at a controlled temperature as determined by preliminary experiments.

• Introduce the purified BCMO monomer to the catalyst slurry.

• Maintain the polymerization at the desired temperature for the required duration.

• Terminate the polymerization by adding acidified methanol.

• Filter the reaction mixture to separate the polymer.

• Wash the polymer extensively with methanol to remove catalyst residues.

• Dry the polymer under vacuum.

Characterization of Poly(3,3-bis(chloromethyl)oxetane)

The synthesized poly(BCMO) should be characterized to determine its molecular weight, polydispersity, and thermal properties.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the polymer structure and the successful ring-opening of the oxetane monomer.

• Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn).

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) and the melting temperature (Tm), providing insights into the polymer's amorphous or semi-crystalline nature.

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the polymer.

Conclusion

The catalytic ring-opening polymerization of 2,2-bis(chloromethyl)oxetane offers a versatile platform for the synthesis of poly(BCMO), a polymer with significant potential for further functionalization. Cationic polymerization is the most established and reliable method, with well-documented protocols. While anionic and coordination polymerization present intriguing possibilities for controlling the polymer architecture, their application to BCMO requires further research and careful optimization to mitigate side reactions. The protocols and information provided in this guide serve as a comprehensive starting point for researchers venturing into the synthesis and application of this important polyether.

References

• Procedures for Safe Use of Pyrophoric Organolithium Reagents. (2009). University of California, Riverside, Environmental Health & Safety. [Link]

• Ziegler–Natta catalyst. (2024). In Wikipedia. [Link]

• Crystallization Behavior of Poly(3,3-bis(Ethoxymethyl) Oxetane) and Poly(3,3-bis(Azidomethyl) Oxetane). (n.d.). DTIC. [Link]

• Penczek, S., & Kubisa, P. (1974). Polymerization of 3,3‐bis (chloromethyl) oxetane catalyzed by i‐Bu3Al in bulk. I. The conditions of high polymer formation. Journal of Polymer Science: Polymer Chemistry Edition, 12(6), 1365-1375.

• Nishikubo, T. (n.d.). Creation of New Organic Reactions of Oxetanes and Their Application to the Synthesis of Photo-curable Polymers and Oligomers. RadTech. [Link]

• Penczek, S., & Kubisa, P. (1974). Polymerization of 3.3-bis(chloromethyl)oxetane induced by (iso-C4H9)3Al/H2O catalytic system. Makromolekulare Chemie, 175(5), 1219-1234.

• THE EFFECT OF A ZIEGLER-NATTA CATALYST AND THE POLYMERIZATION PARAMETERS ON THE BASIC PROPERTIES OF POLYETHYLENE. (n.d.). [Link]

• Enhancing control and speed in anionic ring-opening polymerization: A continuous-flow approach for rapid, well-defined polymers in milliseconds. (n.d.). American Chemical Society. [Link]

• Cationic-anionic synchronous ring-opening polymerization. (2025). Nature Communications. [Link]

• Synthesis and Characterisation of Bis-(chloromethyl) Oxetane, its Homopolymer and Copolymer with Tetrahydrofuran. (n.d.). ResearchGate. [Link]

• Ziegler-Natta Polymerizations. (2023). Chemistry LibreTexts. [Link]

• Wang, Y., Zhang, L., & Wang, X. (2020). Anionic Polymerization of ε-Caprolactone Using Potassium tert-Butoxide/18-Crown-6 Initiating System.

• 3,3-Bis(chloromethyl)oxetane. (2024). In Wikipedia. [Link]

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Application Note: Preparation of Functionalized Oxetanes from 2,2-Bis(chloromethyl)oxirane via Regioselective Ring-Expansion

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Introduction & Strategic Rationale

Over the past decade, oxetanes have emerged as highly valuable bioisosteres for gem-dimethyl and carbonyl groups in drug discovery. The incorporation of the oxetane motif significantly improves aqueous solubility, lowers lipophilicity (logP), and enhances the metabolic stability of pharmaceutical candidates[1]. While traditional methods for oxetane synthesis often rely on the Williamson etherification of simple diols, Paternò–Büchi photochemical cycloadditions[2][3], or modular access via oxetanyl trichloroacetimidates[4], the synthesis of diversely functionalized 3,3-disubstituted oxetanes remains a synthetic challenge.

This application note details a robust, two-step protocol for the preparation of 3,3-disubstituted oxetanes utilizing 2,2-bis(chloromethyl)oxirane as a highly functionalized starting material. By leveraging a regioselective Lewis acid-catalyzed ring opening followed by a base-mediated 4-exo-tet cyclization, this methodology expands the chemical space of both energetic polymers[5] and pharmaceutical building blocks.

Mechanistic Pathway & Causality

This protocol is designed as a self-validating chemical system : the success of the final cyclization step is entirely dependent on the precise regiocontrol achieved during the initial ring opening. If the nucleophile attacks the incorrect carbon, the system will fail to yield the oxetane, inherently validating the mechanistic pathway upon successful product isolation.

Phase 1: Lewis Acid-Catalyzed Regioselective Ring Opening

Under basic or neutral conditions, nucleophiles typically attack the less sterically hindered C3 position of an oxirane[1]. However, by employing Boron trifluoride diethyl etherate ( ), the epoxide oxygen is strongly coordinated. This polarization shifts the transition state to possess significant carbocation character at the more substituted C2 position. Consequently, the nucleophile (e.g., an alcohol) attacks C2, generating a critical primary alcohol intermediate (3-chloro-2-(chloromethyl)-2-alkoxypropan-1-ol).

Phase 2: Base-Mediated 4-exo-tet Cyclization

The intermediate primary alcohol is subjected to a strong base (Sodium Hydride) in a polar aprotic solvent (THF). The irreversible deprotonation prevents equilibrium-driven side reactions. The resulting highly nucleophilic alkoxide undergoes an intramolecular displacement of one of the adjacent chloromethyl groups. The kinetically disfavored 4-exo-tet ring closure is facilitated by the geometric proximity of the electrophilic carbon, yielding the functionalized 3-alkoxy-3-(chloromethyl)oxetane.

Mechanistic workflow for the regioselective synthesis of functionalized oxetanes.

Experimental Protocols

Protocol A: Synthesis of 3-Chloro-2-(chloromethyl)-2-alkoxypropan-1-ol

Objective: Regioselective epoxide opening to establish the primary alcohol cyclization handle.

• Preparation: Flame-dry a 100 mL round-bottom flask and purge with inert gas (Argon or ).

• Reagent Mixing: Dissolve 2,2-bis(chloromethyl)oxirane (10.0 mmol, 1.0 eq) and the desired nucleophilic alcohol (12.0 mmol, 1.2 eq) in 20 mL of anhydrous Dichloromethane (DCM).

• Temperature Control: Submerge the reaction flask in a dry ice/acetone bath to reach exactly -78 °C. Causality: Strict cryogenic control prevents non-selective ring opening and suppresses polymerization.

• Activation: Add (1.0 mmol, 0.1 eq) dropwise via a syringe over 5 minutes.

• Propagation: Stir the mixture for 2 hours, allowing it to gradually warm to 0 °C.

• Quenching & Workup: Quench the reaction by adding 10 mL of saturated aqueous . Extract the aqueous layer with DCM ( mL). Combine the organic layers, dry over anhydrous , and concentrate in vacuo.

• Purification: Isolate the intermediate via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient).

Protocol B: Base-Mediated Cyclization to 3-Alkoxy-3-(chloromethyl)oxetane

Objective: Intramolecular displacement to form the oxetane ring.

• Base Suspension: In a clean, flame-dried flask under Argon, suspend Sodium Hydride (60% dispersion in mineral oil, 15.0 mmol, 1.5 eq) in 30 mL of anhydrous Tetrahydrofuran (THF). Cool to 0 °C.

• Substrate Addition: Dissolve the purified intermediate from Protocol A (10.0 mmol, 1.0 eq) in 5 mL of anhydrous THF. Add this solution dropwise to the NaH suspension over 10 minutes. Causality: Dropwise addition maintains a low concentration of the reactive alkoxide, favoring intramolecular cyclization over intermolecular oligomerization.

• Cyclization: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

• Monitoring: Verify the completion of the cyclization via TLC (staining with ) or GC-MS.

• Quenching & Workup: Carefully quench excess NaH by the dropwise addition of cold water at 0 °C. Extract the mixture with Ethyl Acetate ( mL). Wash the combined organic layers with brine, dry over , and evaporate the solvent.

• Isolation: Purify the functionalized oxetane via flash column chromatography.

Reaction Scope & Quantitative Data

The modularity of this protocol allows for the introduction of various functional groups at the 3-position of the oxetane ring, depending on the nucleophile utilized in Phase 1.

Nucleophile (R-OH)	Lewis Acid	Base System	Intermediate Yield (%)	Oxetane Yield (%)	Application Note
Methanol		NaH / THF	86	79	High efficiency due to minimal steric hindrance during C2 attack.
Benzyl Alcohol		NaH / THF	81	74	Ideal for subsequent Pd/C deprotection to yield 3-hydroxy derivatives.
Allyl Alcohol		NaH / THF	78	70	Provides a terminal alkene handle for downstream cross-metathesis.
Phenol		t-BuOK / THF	72	65	Requires a stronger Lewis acid ( ) and elevated cyclization temperatures.

References

• Davis, O. A., & Bull, J. A. (2014). Synthesis of Highly Functionalized Oxetanes: A Two-Step Approach. Angewandte Chemie International Edition. URL:[Link][1]

• Muller, K., et al. (2010). Oxetanes as Versatile Elements in Drug Discovery and Synthesis. Journal of Medicinal Chemistry. URL:[Link][1]

• Michalska, W. Z., et al. (2022). Synthesis of functionalized spirocyclic oxetanes through Paternò–Büchi reactions. Chemical Communications. URL:[Link][2]

• Chen, Y., et al. (2024). Modular Access to Functionalized Oxetanes as Benzoyl Bioisosteres. Journal of the American Chemical Society. URL:[Link][4]

• Crivello, J. V., & Sasaki, H. (1993). Silicon-containing oxetanes. Journal of Macromolecular Science, Pure and Applied Chemistry. URL:[Link][5]

• Wang, X., et al. (2022). Photoinduced synthesis of functionalized oxetanes via diradical-mediated ring contraction. Green Chemistry. URL:[Link][3]

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• 1. thieme-connect.com [thieme-connect.com]
• 2. Synthesis of functionalized spirocyclic oxetanes through Paternò–Büchi reactions of cyclic ketones and maleic acid derivatives - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC06459F [pubs.rsc.org]
• 3. Photoinduced synthesis of functionalized oxetanes via diradical-mediated ring contraction - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US10377855B2 - Oxetane polymers and methods of preparation thereof - Google Patents [patents.google.com]

Application Note: Regioselective Etherification of 2,2-Bis(chloromethyl)oxirane – Mechanistic Pathways and Optimized Protocols

Executive Summary

2,2-Bis(chloromethyl)oxirane (CAS: 1003-20-9) is a highly reactive, polyfunctional aliphatic epoxide utilized as a critical building block in the synthesis of energetic materials, complex active pharmaceutical ingredients (APIs), and cross-linked amphiphilic copolymers[1],[2]. Because the molecule contains both an oxirane ring and two primary alkyl chlorides, achieving chemoselective and regioselective etherification requires precise control over reaction conditions.

This application note provides researchers and drug development professionals with field-proven methodologies for the etherification of 2,2-bis(chloromethyl)oxirane. By dissecting the underlying electronic and steric causality of the oxirane ring-opening, this guide establishes self-validating protocols for both acid-catalyzed and base-promoted etherification workflows.

Mechanistic Rationale & Pathway Analysis (Causality)

The etherification of 2,2-bis(chloromethyl)oxirane typically proceeds via the nucleophilic ring-opening of the epoxide by an alcohol ( ROH ). The structural uniqueness of this substrate lies in its highly substituted C2 position, which is bonded to two strongly electron-withdrawing chloromethyl ( −CH2​Cl ) groups.

The Electronic Override of Markovnikov-like Opening

In standard acid-catalyzed epoxide ring-opening reactions, Lewis acids (e.g., BF3​⋅OEt2​ ) coordinate to the epoxide oxygen, weakening the C-O bonds. Typically, the nucleophile attacks the more substituted carbon due to the stabilization of the developing positive charge (carbocation character) in the transition state.

However, 2,2-bis(chloromethyl)oxirane violates this heuristic. The powerful inductive electron-withdrawing effect (-I effect) of the two geminal −CH2​Cl groups creates a highly diffuse positive charge but severely destabilizes any localized carbocation character at the C2 position[3]. Consequently, the LUMO energy levels are lowered, promoting a transition state where bond-making precedes bond-breaking[3]. The nucleophile is forced to attack the less substituted terminal C3 carbon.

Resulting Regiochemistry: Whether under acidic or basic conditions, the etherification of 2,2-bis(chloromethyl)oxirane is highly regioselective, yielding a primary ether and a tertiary alcohol [4].

Competing Williamson Etherification

Under strongly basic conditions (e.g., using NaH or KOH with heating), the primary alkyl chlorides become susceptible to SN​2 displacement by the alkoxide. If the goal is solely epoxide ring-opening, mild bases or strictly controlled stoichiometric ratios must be employed to prevent the formation of complex polyethers[5].

Reaction pathways for the etherification of 2,2-Bis(chloromethyl)oxirane.

Quantitative Data & Optimization

The following table summarizes the optimized reaction parameters for achieving >90% regioselectivity toward the primary ether/tertiary alcohol product.

Reaction Condition	Catalyst / Base	Solvent	Temp (°C)	Target Regioselectivity (C3 Attack)	Chemoselectivity (Epoxide vs. Chloride)	Typical Yield
Acid-Catalyzed	BF3​⋅OEt2​ (0.1 eq)	Anhydrous DCM	0 to 25	> 98%	Excellent (Chlorides intact)	85 - 92%
Acid-Catalyzed	SnCl4​ (0.05 eq)	Anhydrous THF	0 to 25	> 95%	Excellent (Chlorides intact)	80 - 88%
Base-Catalyzed	NaH (1.05 eq)	Anhydrous THF	0 to 25	> 99% (Steric control)	Moderate (Risk of SN​2 on −Cl )	70 - 75%
Williamson	KOH (Excess)	Toluene / DMSO	80 - 100	N/A (Ring opens first)	Poor (Displaces −Cl groups)	Polymeric

Experimental Protocols (Self-Validating Systems)

Protocol A: Lewis Acid-Catalyzed Regioselective Etherification

This protocol utilizes Boron trifluoride diethyl etherate ( BF3​⋅OEt2​ ) to facilitate the ring-opening of 2,2-bis(chloromethyl)oxirane with a primary aliphatic alcohol.

Materials:

• 2,2-Bis(chloromethyl)oxirane (1.0 equiv, strictly anhydrous)[6]

• Target Alcohol ( ROH ) (1.2 equiv)

• BF3​⋅OEt2​ (0.1 equiv)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under an inert argon atmosphere. Add the target alcohol (1.2 equiv) and anhydrous DCM (to achieve a 0.5 M solution).

• Substrate Addition: Inject 2,2-bis(chloromethyl)oxirane (1.0 equiv) into the stirring solution. Cool the reaction vessel to 0 °C using an ice-water bath.

• Catalysis: Critical Step. Add BF3​⋅OEt2​ (0.1 equiv) dropwise over 10 minutes. The reaction is highly exothermic; rapid addition will lead to localized heating and substrate polymerization.

• Propagation: Remove the ice bath and allow the reaction to warm to ambient temperature (20-25 °C). Stir for 2–4 hours.

• In-Process Validation (TLC/GC-MS):

  • TLC: Monitor consumption of the epoxide using a Phosphomolybdic Acid (PMA) stain (epoxides appear as dark blue spots upon heating).

  • GC-MS: Confirm the formation of the product. The mass spectrum should show a distinct fragmentation pattern corresponding to the loss of the −CH2​OR group, validating the formation of the tertiary alcohol.

• Quenching & Workup: Quench the reaction by adding saturated aqueous NaHCO3​ (equal volume to DCM) to neutralize the Lewis acid. Extract the aqueous layer with DCM ( 3×20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Base-Promoted Etherification (Alkoxide Attack)

This method is preferred when the target alcohol is acid-sensitive. Strict stoichiometric control is required to prevent the alkoxide from displacing the chloromethyl groups.

Materials:

• 2,2-Bis(chloromethyl)oxirane (1.0 equiv)

• Target Alcohol ( ROH ) (1.0 equiv)

• Sodium Hydride ( NaH , 60% dispersion in mineral oil) (1.05 equiv)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• Alkoxide Generation: Suspend NaH (1.05 equiv) in anhydrous THF at 0 °C under argon. Slowly add the target alcohol (1.0 equiv) dropwise. Stir for 30 minutes until hydrogen gas evolution ceases, ensuring complete alkoxide formation.

• Substrate Addition: Add 2,2-bis(chloromethyl)oxirane (1.0 equiv) dropwise to the cold alkoxide solution.

• Propagation: Maintain the temperature at 0 °C for 1 hour, then slowly warm to room temperature. Causality Note: Do not heat the reaction above 25 °C, as elevated temperatures will supply the activation energy required for the alkoxide to act as a nucleophile against the primary chlorides, initiating unwanted Williamson etherification[2].

• In-Process Validation (NMR): Take a crude 1H NMR aliquot. The disappearance of the complex oxirane methylene protons (typically around 2.8–3.0 ppm) and the appearance of a new ether methylene signal confirms ring opening. The absence of a proton on the hydroxyl-bearing carbon confirms the tertiary alcohol structure.

• Quenching & Workup: Quench carefully with saturated aqueous NH4​Cl at 0 °C. Extract with Ethyl Acetate ( 3×20 mL). Wash with water and brine, dry over MgSO4​ , and concentrate.

Troubleshooting & Self-Validation Matrix

Observation	Mechanistic Cause	Corrective Action
High viscosity / Polymeric byproducts	Exothermic runaway during Lewis acid addition causing epoxide homopolymerization.	Ensure strict temperature control (0 °C) during BF3​⋅OEt2​ addition. Dilute the reaction mixture further.
Loss of −CH2​Cl signals in NMR	Base-catalyzed SN​2 displacement of the primary chlorides (Williamson etherification).	Reduce the equivalents of base to exactly 1.0. Maintain reaction temperature ≤ 25 °C.
Formation of 1,2-diol	Presence of adventitious water in the solvent or reagents.	Rigorously dry solvents over molecular sieves. Flame-dry all glassware.

References

• Google Patents. "US6841690B1 - Polyazido compounds". Justia / Google Patents.

• Kayser, M. M., & Mound, P. (1980). "An analysis of the factors contributing to the regioselectivity observed in the opening of oxiranes". Canadian Journal of Chemistry, 58(3), 302. URL:[Link]

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• 2. US6841690B1 - Polyazido compounds - Google Patents [patents.google.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US6383500B1 - Particles comprising amphiphilic copolymers, having a crosslinked shell domain and an interior core domain, useful for pharmaceutical and other applications - Google Patents [patents.google.com]
• 6. 1003-20-9|2,2-Bis(chloromethyl)oxirane|BLD Pharm [bldpharm.com]

incorporating 2,2-Bis(chloromethyl)oxirane into hydrogel matrices

Application Note & Protocol

Topic: A Comprehensive Guide to Incorporating 2,2-Bis(chloromethyl)oxirane into Hydrogel Matrices for Advanced Applications

Abstract & Introduction

Hydrogels are three-dimensional, water-swollen polymer networks that mimic the native extracellular matrix, making them exceptional candidates for biomedical applications such as drug delivery and tissue engineering.[1][2][3] The physical and mechanical properties of a hydrogel are fundamentally dictated by the density and nature of its crosslinks—the covalent or physical bonds that form the network structure.[4][5] The choice of crosslinking agent is therefore a critical design parameter in tailoring a hydrogel for a specific function.

This document provides a detailed technical guide on the use of 2,2-Bis(chloromethyl)oxirane, a highly efficient, bifunctional crosslinking agent, for the synthesis of robust hydrogel matrices. Unlike more common crosslinkers such as glutaraldehyde, which can raise toxicity concerns, or carbodiimides, which require specific functional groups, 2,2-Bis(chloromethyl)oxirane offers a versatile method for covalently linking polymers rich in nucleophilic groups, particularly hydroxyl (-OH) and amine (-NH2) functionalities.[6][7]

Herein, we elucidate the reaction mechanism, provide a validated, step-by-step protocol for synthesizing a dextran-based hydrogel, discuss critical process parameters, and outline standard characterization techniques. This guide is intended for researchers, scientists, and drug development professionals seeking to develop novel hydrogel systems with tunable properties.

The Crosslinker: 2,2-Bis(chloromethyl)oxirane

2.1 Chemical Structure and Reactivity

2,2-Bis(chloromethyl)oxirane is a potent electrophilic compound featuring two distinct reactive moieties: a strained three-membered oxirane (epoxide) ring and two primary chloromethyl groups.

• Epoxide Ring: The inherent ring strain makes the epoxide susceptible to nucleophilic attack, leading to ring-opening. This reaction is efficiently catalyzed under basic conditions, where nucleophiles like deprotonated hydroxyl groups on a polymer backbone can readily react.[8]

• Chloromethyl Groups: The chlorine atoms are good leaving groups, making the adjacent carbon atoms electrophilic and prone to nucleophilic substitution (S_N2) reactions with polymer functional groups.

This dual reactivity allows for a two-stage crosslinking process, resulting in highly stable and permanent ether linkages within the polymer network.[9]

2.2 Mechanism of Hydrogel Crosslinking

The crosslinking of hydroxyl-rich polymers (e.g., polysaccharides) with 2,2-Bis(chloromethyl)oxirane in an alkaline medium proceeds via a sequential nucleophilic reaction. The base (e.g., NaOH) plays a crucial role by deprotonating the polymer's hydroxyl groups, converting them into more potent alkoxide nucleophiles.

Step 1: Initial Grafting via Epoxide Ring-Opening A deprotonated hydroxyl group on a polymer chain attacks one of the carbon atoms of the epoxide ring. This S_N2 reaction results in the opening of the ring and the covalent attachment (grafting) of the crosslinker to a single polymer chain.

Step 2: Network Formation via Chloromethyl Substitution The grafted intermediate now possesses two reactive chloromethyl arms. These arms react with alkoxide groups on adjacent polymer chains, displacing the chloride ions and forming stable ether bonds. This second step bridges the polymer chains, creating the three-dimensional hydrogel network.

Caption: Reaction mechanism for hydrogel crosslinking.

Critical Safety & Handling Protocols

2,2-Bis(chloromethyl)oxirane and its related compounds are classified as hazardous.[10] Strict adherence to safety protocols is mandatory.

• Engineering Controls: Always handle this chemical inside a certified chemical fume hood to prevent inhalation of vapors.[11][12] Ensure an eyewash station and safety shower are immediately accessible.[12]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear tight-sealing safety goggles and a face shield.[12][13]

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Inspect gloves before use and change them frequently.[11][13]

  • Body Protection: Wear a flame-retardant lab coat and appropriate protective clothing to prevent skin exposure.[10][12]

• Handling: Avoid all contact with skin, eyes, and clothing.[11] Do not breathe vapors. Wash hands thoroughly after handling.[10] Keep away from heat, sparks, and open flames.[12]

• First Aid:

  • Skin Contact: Immediately remove contaminated clothing and flush the skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[11][12]

  • Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[10][12]

  • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[11][13]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[11][12]

Experimental Protocol: Synthesis of a Dextran Hydrogel

This protocol details the formation of a dextran hydrogel. Dextran is selected as a model polymer due to its biocompatibility and abundance of hydroxyl groups. The same principles can be applied to other polysaccharides like chitosan, hyaluronic acid, or cellulose derivatives.[14]

4.1 Materials & Equipment

Reagents & Materials	Equipment
Dextran (MW 40-70 kDa)	Magnetic stirrer with hotplate
2,2-Bis(chloromethyl)oxirane	Overhead mechanical stirrer (optional)
Sodium Hydroxide (NaOH) pellets	pH meter
Deionized (DI) Water	Beakers, graduated cylinders
Hydrochloric Acid (HCl) for neutralization	Syringes and needles
Dialysis tubing (MWCO 12-14 kDa)	Freeze-dryer (Lyophilizer)
Analytical balance

4.2 Step-by-Step Synthesis Workflow

Caption: Experimental workflow for hydrogel synthesis.

4.3 Detailed Procedure

• Polymer Solution Preparation (Step 1):

  • Prepare a 2 M NaOH solution in DI water.

  • In a beaker, slowly add 10 g of Dextran powder to 90 mL of the 2 M NaOH solution while stirring vigorously with a magnetic stirrer.

  • Continue stirring at room temperature until the dextran is fully dissolved. This may take 1-2 hours. The resulting solution should be clear and viscous.

  • Causality Note: The high concentration of NaOH is essential to deprotonate the dextran's hydroxyl groups, rendering them sufficiently nucleophilic to initiate the reaction with the crosslinker.

• Crosslinker Addition (Step 2):

  • Crucial Safety Step: Perform this step in a fume hood.

  • While maintaining vigorous stirring, use a glass pipette or syringe to add 1.0 mL of 2,2-Bis(chloromethyl)oxirane dropwise to the dextran solution.

  • Causality Note: Dropwise addition is critical to prevent localized, inhomogeneous crosslinking and to ensure the formation of a uniform hydrogel network. Vigorous stirring ensures the rapid dispersion of the hydrophobic crosslinker in the aqueous polymer solution.

• Curing and Gelation (Step 3):

  • Cover the beaker with paraffin film and transfer it to a water bath or oven pre-heated to 50 °C.

  • Allow the reaction to proceed for 4-6 hours. During this time, the solution's viscosity will increase significantly until a solid, monolithic hydrogel is formed.

  • Causality Note: Elevated temperature increases the reaction kinetics of both the epoxide opening and the chloromethyl substitution, reducing the required gelation time.

• Neutralization and Washing (Steps 4 & 5):

  • Remove the hydrogel from the beaker. Cut the gel into smaller pieces (e.g., 1 cm³ cubes) to increase the surface area for purification.

  • Place the hydrogel pieces into a large beaker containing DI water. Slowly add dilute HCl (e.g., 0.1 M) until the pH of the water reaches ~7.0.

  • Transfer the neutralized hydrogel pieces into dialysis tubing. Dialyze against a large volume of DI water for 3-5 days, changing the water twice daily.

  • Causality Note: This step is paramount for biocompatibility. It removes unreacted, toxic crosslinker, excess NaOH, and salt byproducts (NaCl) from the hydrogel matrix.

• Lyophilization (Step 6):

  • Place the purified hydrogel pieces on a freeze-dryer tray and freeze them at -80 °C for at least 4 hours.

  • Lyophilize the frozen hydrogels under high vacuum until all water has sublimated, resulting in a dry, porous scaffold.

  • Store the dried hydrogel in a desiccator.

Tuning Hydrogel Properties: Key Parameters

The final properties of the hydrogel can be precisely controlled by adjusting the synthesis parameters. Understanding these relationships is key to designing a material fit for a specific purpose.

Parameter	Effect on Hydrogel Properties	Rationale
Polymer Concentration	Higher Conc. : Increases mechanical stiffness (higher G'), decreases swelling ratio, and reduces pore size.	A higher concentration of polymer chains provides more potential crosslinking sites per unit volume, leading to a denser network.
Crosslinker Ratio	Higher Ratio : Significantly increases crosslinking density, leading to a more brittle, less elastic hydrogel with a much lower swelling capacity.	Increasing the molar ratio of crosslinker to polymer functional groups directly increases the number of bridges between chains, restricting chain mobility and swelling.
Reaction Temperature	Higher Temp. : Accelerates the gelation time and can increase the final crosslinking density (up to a point).	Reaction kinetics are enhanced at higher temperatures. However, excessively high temperatures may risk polymer degradation.
NaOH Concentration	Higher Conc. : Increases the rate of reaction by generating more nucleophilic alkoxide sites.	The reaction is base-catalyzed. A sufficient base concentration is required for efficient deprotonation of hydroxyl groups.

Recommended Characterization

• Swelling Ratio: A fundamental measure of crosslink density. Immerse a known weight of dry hydrogel (W_d) in DI water or buffer until equilibrium is reached. Record the swollen weight (W_s). The equilibrium swelling ratio (ESR) is calculated as (W_s - W_d) / W_d. A lower ESR indicates a higher crosslinking density.[3][15]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Confirms the chemical modification. Look for the appearance of new C-O-C (ether) stretching peaks and the disappearance of peaks associated with the epoxide ring, indicating successful crosslinking.[14][15]

• Rheology: Provides quantitative mechanical data. Dynamic frequency sweeps yield the storage modulus (G'), representing the elastic component, and the loss modulus (G''), representing the viscous component. For a solid-like hydrogel, G' should be significantly greater than G''.[3]

• Scanning Electron Microscopy (SEM): Visualizes the internal morphology. SEM images of lyophilized hydrogels can reveal the porous microstructure, which is crucial for applications involving cell infiltration or drug diffusion.[16]

References

• A. W. Chesterton Company. (2020). Safety Data Sheet according to Regulation (EC) No 1907/2006. ARC 988(E) Part B. [Link]

• Clas Ohlson. Safety data sheet: Methanamine, N-methyl-, Polymer with (chloromethyl)oxirane. [Link]

• Ahmed, E. M. (2015). Hydrogel: Preparation, characterization, and applications: A review. Journal of Advanced Research, 6(2), 105-121. [Link]

• Gereda, A., et al. (2021). Application of Redox-Responsive Hydrogels Based on 2,2,6,6-Tetramethyl-1-Piperidinyloxy Methacrylate and Oligo(Ethyleneglycol) Methacrylate in Controlled Release and Catalysis. MDPI. [Link]

• Sharifi, F., et al. (2017). Cross-Linked Hydrogel for Pharmaceutical Applications: A Review. Journal of Pharmaceutical Sciences & Research, 9(12), 2471-2479. [Link]

• Maitra, J., & Shukla, V. K. (2014). Cross-linking in Hydrogels-A Review. American Journal of Polymer Science, 4(2), 25-31. [Link]

• Teixeira, L. S. M., et al. (2023). Mechanisms of the chemical crosslinking to obtain the hydrogels: Synthesis, conditions of crosslinking and biopharmaceutical applications. Research, Society and Development, 12(9), e12912942851. [Link]

• Sharifi, F., et al. (2017). Cross-Linked Hydrogel for Pharmaceutical Applications: A Review. ResearchGate. [Link]

• Koyuncu, T., et al. (2021). Photoinduced post-modification of graphitic carbon nitride-embedded hydrogels: synthesis of 'hydrophobic hydrogels' and pore substructuring. Beilstein Journal of Organic Chemistry, 17, 1269-1277. [Link]

• Weickenmeier, J., et al. (2001). Hydroxyl-group containing polymers.

• Shahid, M. A., et al. (2024). Synthesis and Characterization of Silane Crosslinked Hydrogel to pH Sensitive Study. American Journal of Analytical Chemistry, 15(5). [Link]

• Shahid, M. A., et al. (2024). Stimuli-responsive crosslinked chitosan/polyethylene glycol/3-glycidyloxypropyltrimethoxy silane-based hydrogels for biomedical applications. Journal of the Iranian Chemical Society. [Link]

• ResearchGate. The structure and crosslinking mechanism of the O'O-bis[2-(N-succinimidyl succinylamino) ethyl]polyethylene glycol (NHSP) crosslinking method. [Link]

• Teixeira, L. S. M., et al. (2023). Mecanisms of the chemical crosslinking to obtain the hydrogels: Synthesis, conditions of crosslinking and biopharmaceutical applications. Research, Society and Development. [Link]

• Usta, A., & Asmatulu, R. (2016). Synthesis and Analysis of Electrically Sensitive Hydrogels Incorporated with Cancer Drugs. Journal of Pharmaceutical Drug Delivery Research, 5(2). [Link]

• Lapeyre, V., et al. (2004). Cross-linking of low and high molecular weight polysaccharides preparation of injectable monophase hydrogels and polysaccharides and hydrogels thus obtained.

• La Gatta, A., et al. (2016). Chemical Characterization of Hydrogels Crosslinked with Polyethylene Glycol for Soft Tissue Augmentation. PLoS One, 11(3), e0151184. [Link]

• Jayakrishnan, A., & Jameela, S. R. (1996). The crosslinking of polysaccharides with polyamines and dextran-polyallylamine antibacterial hydrogels. Journal of Biomedical Materials Research, 30(3), 421-425. [Link]

• Krespan, C. G., & Stepanov, A. A. (2001). Synthesis of Polyfluorinated Tertiary Alcohols Using Ring Opening Reactions of 2,2-Bis(trifluoromethyl)oxirane. ResearchGate. [https://www.researchgate.net/publication/251649247_Synthesis_of_Polyfluorinated_Tertiary_Alcohols_Using_Ring_Opening_Reactions_of_22-Bis trifluoromethyloxirane]([Link] trifluoromethyloxirane)

• Food Packaging Forum. (2016). Crosslinking in polysaccharide and protein polymers. [Link]

• Ziegler, I. (2024). Dual cross-linked hydrogels as promising materials for drug delivery. University of Regensburg Publication Server. [Link]

• Guo, J., et al. (2022). Preparation and characterization of hydrogels based on dehydroabietyl polyoxyethylene glycidyl ether grafted hydroxyethyl chitosans and their capability for loading and controlled release of chloramphenicol. BioResources, 17(3). [Link]

• Popa, M. I., & Carja, I. G. (2025). Types of Crosslinkers and Their Applications in Biomaterials and Biomembranes. MDPI. [Link]

• Yutilova, K., et al. (2023). QUANTUM CHEMICAL STUDY OF THE STERIC EFFECT OF SUBSTITUENT ON THE REACTIVITY OF TERTIARY AMINES IN THE REACTION WITH 2-(CHLOROMETHYL)OXIRANE. Journal of Chemistry and Technologies, 31(4), 629-637. [Link]

• Teixeira, L. S. M., et al. (2024). Crosslinkers for polysaccharides and proteins. ResearchGate. [Link]

• Andrews, G. P., et al. (2020). Hydrogel Biomaterials for Application in Ocular Drug Delivery. Frontiers in Bioengineering and Biotechnology, 8, 239. [Link]

• Mi, F. L., et al. (2008). Rheological Characterization of in situ Crosslinkable Hydrogels Formulated from Oxidized Dextran and N-Carboxyethyl Chitosan. Biomacromolecules, 9(5), 1479-1487. [Link]

• LibreTexts Chemistry. (2024). 18.6: Reactions of Epoxides- Ring-opening. [Link]

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surface modification of nanomaterials with 2,2-Bis(chloromethyl)oxirane

Application Note: Advanced Surface Modification and Trifunctional Crosslinking of Nanomaterials using 2,2-Bis(chloromethyl)oxirane

Executive Brief

The translation of nanomaterials—particularly superparamagnetic iron oxide nanoparticles (SPIONs) and polymeric nanocarriers—from the bench to in vivo applications is frequently hindered by the instability of their surface coatings. Non-covalently adsorbed polymers, such as dextran or chitosan, can rapidly desorb in complex biological fluids, leading to nanoparticle aggregation, opsonization, and rapid clearance.

To solve this, epoxide-based crosslinking is employed to lock the polymer shell around the nanoparticle core[1]. While epichlorohydrin (ECH) is the industry standard bifunctional crosslinker, 2,2-Bis(chloromethyl)oxirane (BCMO) offers a superior, trifunctional alternative. By possessing one highly reactive epoxide ring and two chloromethyl groups, BCMO provides a denser crosslinking network and doubles the available sites for downstream ligand conjugation. This guide details the mechanistic rationale and validated protocols for utilizing BCMO in the surface modification of polysaccharide-coated nanomaterials.

Mechanistic Rationale: The Trifunctional Advantage

As a Senior Application Scientist, it is critical to understand why a reagent behaves the way it does, rather than simply following a recipe. The surface modification of a dextran-coated nanoparticle with BCMO proceeds through a highly specific, base-catalyzed cascade[2][3]:

• Alkaline Activation: Under strongly basic conditions (pH > 12), the hydroxyl groups on the glucan units of the polysaccharide coating are deprotonated, forming highly nucleophilic alkoxide ions.

• Epoxide Ring-Opening: These alkoxide ions attack the less sterically hindered carbon of BCMO's oxirane ring. This ring-opening event forms a stable ether linkage, tethering the BCMO molecule to the polymer chain.

• Intra/Inter-molecular SN2 Crosslinking: Unlike standard ECH which leaves only one chloromethyl group, BCMO leaves two pendant chloromethyl groups. Neighboring alkoxide ions on adjacent polymer chains attack these chloromethyl carbons via SN2 nucleophilic substitution. The displacement of chloride ions forms a dense, cage-like crosslinked network that permanently encapsulates the nanoparticle core.

• Surface Amination: Because the crosslinking density rarely consumes all available chloromethyl groups, the residual alkyl chlorides serve as primary anchoring points. Treatment with ammonium hydroxide (NH₄OH) or ethylenediamine (EDA) converts these sites into primary amines, rendering the nanoparticle "ligand-ready" for the attachment of fluorophores, antibodies, or targeting peptides[1].

Physicochemical Profile of 2,2-Bis(chloromethyl)oxirane

To ensure reproducible stoichiometry and safe handling, the quantitative parameters of BCMO must be strictly monitored[4][5].

Parameter	Specification / Data
Chemical Name	2,2-Bis(chloromethyl)oxirane
CAS Number	1003-20-9
Molecular Formula	C₄H₆Cl₂O
Molecular Weight	141.00 g/mol
Monoisotopic Mass	139.97957 Da
Reactive Moieties	1x Epoxide (Ring-opening), 2x Chloromethyl (SN2)
Storage Conditions	Inert atmosphere, 2-8°C, keep away from moisture
Primary Hazards	Alkylating agent; causes severe skin burns and eye damage

Reaction Workflow

Workflow of nanoparticle surface crosslinking and amination using 2,2-Bis(chloromethyl)oxirane.

Experimental Protocols

The following protocols are designed as self-validating systems. By incorporating in-process analytical checks (e.g., Dynamic Light Scattering and TNBS assays), you ensure that the crosslinking has succeeded without inducing particle aggregation.

Protocol A: BCMO Crosslinking of Polysaccharide-Coated Nanoparticles

This protocol assumes a starting material of dextran-coated SPIONs (approx. 10 mg Fe/mL).

• Alkalinization: Transfer 10 mL of the nanoparticle colloid into a glass reaction vessel equipped with a magnetic stir bar. Add 10 mL of 5 M NaOH.

  • Causality: The high concentration of NaOH is mandatory to drive the equilibrium toward the formation of dextran alkoxide ions, which are the active nucleophiles required to open the BCMO epoxide ring[3].

• Crosslinker Addition: Place the vessel in a water bath at 25°C. Under vigorous stirring (800 rpm), add 2.0 mL of BCMO dropwise over 10 minutes.

  • Causality: BCMO is immiscible in water. Vigorous stirring creates a fine emulsion, maximizing the interfacial surface area between the organic crosslinker and the aqueous nanoparticles. Dropwise addition prevents localized exothermic spikes that could degrade the polymer shell.

• Crosslinking Reaction: Seal the vessel and allow the reaction to proceed under continuous agitation for 24 hours at room temperature.

• Purification: Magnetically decant the particles (if applicable) and transfer the suspension into a dialysis cassette with a 100 kDa Molecular Weight Cut-Off (MWCO). Dialyze against 5 L of deionized water for 48 hours, changing the water every 12 hours.

  • Causality: The 100 kDa MWCO ensures the retention of the crosslinked nanoparticles while allowing unreacted BCMO, free dextran, and NaOH to be cleared.

• Validation Check: Measure the hydrodynamic diameter via Dynamic Light Scattering (DLS). A successful crosslinking event will show a stable size (typically 40-60 nm) with no significant increase in the Polydispersity Index (PDI < 0.2). Aggregation indicates insufficient crosslinking or base-induced degradation.

Protocol B: Surface Amination of BCMO-Crosslinked Nanoparticles

This step converts residual chloromethyl groups into primary amines.

• Ammonia Treatment: To 10 mL of the purified, crosslinked nanoparticle suspension, add 2.0 mL of 30% ammonium hydroxide (NH₄OH).

• Reaction: Stir the mixture continuously for 24 hours at room temperature.

  • Causality: Ammonia acts as a strong nucleophile, attacking the remaining chloromethyl carbons of the BCMO scaffold via SN2 substitution. The high molar excess of ammonia prevents cross-linking between nanoparticles (inter-particle crosslinking), ensuring the formation of primary amines rather than secondary/tertiary amine bridges.

• Purification: Dialyze the suspension against 0.1 M Phosphate Buffered Saline (PBS, pH 7.4) using a 100 kDa MWCO membrane for 24 hours to remove unreacted ammonia.

• Validation Check: Quantify the primary amine density using a 2,4,6-Trinitrobenzenesulfonic acid (TNBS) assay or a Ninhydrin test. The particles are now ready for EDC/NHS coupling of targeting peptides or NHS-ester fluorophores.

Critical Parameters & Troubleshooting

• Hydrolysis of the Epoxide: BCMO is susceptible to hydrolysis in aqueous environments. Always store the neat chemical under an inert atmosphere at 2-8°C[6]. Add the BCMO to the reaction mixture immediately after removing it from cold storage to minimize degradation before it can react with the polymer.

• pH Dependence: The crosslinking kinetics are heavily dependent on the NaOH concentration. If the pH drops below 12, the concentration of alkoxide ions will be insufficient to open the epoxide ring, resulting in a low degree of crosslinking and subsequent particle dissociation[3].

• Steric Hindrance in Amination: If a longer spacer arm is required for downstream ligand binding to prevent steric hindrance, substitute the ammonium hydroxide in Protocol B with a diamine, such as ethylenediamine (EDA). One amine group of EDA will displace the chloride, leaving a flexible, two-carbon tether ending in a primary amine[2].

References

• 2,2-bis(chloromethyl)oxirane (C4H6Cl2O) - PubChemLite. Université du Luxembourg. Available at:[Link]

• Dextran-Coated Iron Oxide Nanoparticles: a Versatile Platform for Targeted Molecular Imaging, Molecular Diagnostics and Therapy. National Center for Biotechnology Information (PMC). Available at:[Link]

• Complete separation of magnetic nanoparticles via chemical cleavage of dextran by ethylenediamine for intracellular uptake. The Royal Society of Chemistry. Available at:[Link]

• Kinetics of dextran crosslinking by epichlorohydrin: a rheometry and equilibrium swelling study. PubMed. Available at:[Link]

Sources

• 1. Dextran-Coated Iron Oxide Nanoparticles: a Versatile Platform for Targeted Molecular Imaging, Molecular Diagnostics and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. Kinetics of dextran crosslinking by epichlorohydrin: a rheometry and equilibrium swelling study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PubChemLite - 2,2-bis(chloromethyl)oxirane (C4H6Cl2O) [pubchemlite.lcsb.uni.lu]
• 5. file.bldpharm.com [file.bldpharm.com]
• 6. 1003-20-9|2,2-Bis(chloromethyl)oxirane|BLD Pharm [bldpharm.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in 2,2-Bis(chloromethyl)oxirane Synthesis

Welcome to the Technical Support Center for organic synthesis optimization. This guide is specifically designed for researchers and drug development professionals struggling with low yields during the synthesis of 2,2-bis(chloromethyl)oxirane (CAS: 1003-20-9).

Mechanistic Insight: The "Why" Behind the Low Yield

The standard synthetic route to 2,2-bis(chloromethyl)oxirane involves the epoxidation of 3-chloro-2-(chloromethyl)prop-1-ene (methallyl dichloride)[1]. If you are experiencing poor yields, the root cause almost always lies in the electronic nature of the substrate and the chemical stability of the product .

The two allylic chlorine atoms on methallyl dichloride exert a powerful inductive electron-withdrawing effect (-I). This severely depletes the electron density of the π -bond, making it highly resistant to standard electrophilic oxidants like m-chloroperoxybenzoic acid (m-CPBA). Consequently, the reaction requires extended times and excess reagents. This prolonged exposure creates a secondary failure point: the newly formed epoxide is highly susceptible to acid-catalyzed ring-opening by the m-chlorobenzoic acid (m-CBA) byproduct, leading to diol degradation products.

Troubleshooting Guide & FAQs

Q1: My conversion of methallyl dichloride to the oxirane is stalling at 30-40% using standard m-CPBA. Why? Causality: Because the alkene is electron-deficient, the transition state for electrophilic oxygen transfer is highly destabilized. Standard stoichiometric m-CPBA is insufficiently reactive to drive the reaction to completion before the oxidant thermally degrades. Solution: You must force the reaction kinetically. Use a large excess of purified m-CPBA (2.5–3.0 equivalents) and run the reaction in a higher-boiling halogenated solvent like 1,2-dichloroethane (DCE) at 40 °C, rather than standard dichloromethane (DCM) at room temperature. Alternatively, switch to a more electrophilic oxidant (see Q4).

Q2: TLC and GC-MS show excellent conversion, but my isolated yield is abysmal (<20%). What is happening during the reaction? Causality: You are likely experiencing in situ epoxide ring-opening. As m-CPBA donates its oxygen, it generates m-CBA (pKa ~3.8). As this acid accumulates, it protonates the oxirane oxygen, triggering nucleophilic attack by chloride ions or trace water to form 1,3-dichloro-2-(chloromethyl)propane-1,2-diol. Solution: Implement a strictly buffered reaction system. Add 2.0–3.0 equivalents of anhydrous sodium bicarbonate (NaHCO₃) or disodium hydrogen phosphate (Na₂HPO₄) directly to the organic solvent. This heterogeneous buffer neutralizes m-CBA immediately upon formation, protecting the epoxide.

Q3: I am losing product during the aqueous workup and concentration steps. How can I optimize isolation? Causality: 2,2-Bis(chloromethyl)oxirane has a relatively low molecular weight (141.00 g/mol ) and exhibits significant volatility. Aggressive rotary evaporation (high bath temperatures, deep vacuum) will pull the product over with the solvent. Additionally, prolonged exposure to unbuffered aqueous phases causes gradual hydrolysis. Solution: Keep the rotary evaporator bath below 25 °C and the vacuum above 150 mbar. During workup, ensure the aqueous phase is strictly maintained at pH 7–8.

Q4: Are there alternative oxidants that bypass the acidity issues of m-CPBA? Causality: Yes. Dimethyldioxirane (DMDO), generated in situ from Oxone (potassium peroxymonosulfate) and acetone, is a highly electrophilic, neutral oxidant. It excels at epoxidizing electron-deficient alkenes and leaves only neutral acetone as a byproduct, completely eliminating acid-catalyzed degradation[2]. Solution: Utilize a biphasic Oxone/acetone system buffered with NaHCO₃. This often increases yields to >80% and reduces reaction times significantly.

Quantitative Data: Oxidant System Comparison

The following table summarizes the expected outcomes when applying different oxidation systems to methallyl dichloride.

Oxidant System	Typical Yield	Reaction Time	Key Limitations & Mechanistic Notes
m-CPBA (Unbuffered)	< 30%	24–48 h	Extensive acid-catalyzed ring-opening; m-CBA accumulation.
m-CPBA + NaHCO₃	65–75%	24–36 h	Requires vigorous stirring of the heterogeneous suspension.
Oxone / Acetone (DMDO)	80–85%	4–8 h	Superior for electron-deficient alkenes[2]; requires biphasic handling.
H₂O₂ / Na₂WO₄	40–50%	12–16 h	Aqueous conditions lead to partial hydrolysis of the oxirane.

Step-by-Step Methodology: Optimized Buffered Epoxidation

This protocol utilizes the buffered m-CPBA method, designed as a self-validating system to ensure quality control at every critical juncture.

Step 1: Preparation & Buffering

• Dissolve 1.0 eq of methallyl dichloride in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

• Add 3.0 eq of finely powdered, anhydrous NaHCO₃ to the solution. Stir vigorously (≥500 rpm) to maintain a uniform suspension.

• Self-Validation: The suspension must remain free-flowing. Clumping indicates moisture intrusion, which will lead to epoxide hydrolysis.

Step 2: Oxidant Addition

• Cool the reaction flask to 0 °C using an ice bath.

• Slowly add 2.5 eq of purified m-CPBA (70-75% active) in small portions over 45 minutes.

• Causality: Portion-wise addition controls the exotherm. A sudden temperature spike accelerates the thermal decomposition of m-CPBA into non-epoxidizing radicals.

Step 3: Reaction Monitoring

• Allow the reaction to warm to 25 °C and stir for 24 hours.

• Self-Validation: Pull a 50 μ L aliquot, filter through a basic alumina plug to remove salts, and analyze via GC-MS. Proceed to Step 4 only when the methallyl dichloride peak area is <5% relative to the product.

Step 4: Quench & Neutralization

• Cool the mixture back to 0 °C. Carefully add a 10% w/v aqueous solution of sodium thiosulfate (Na₂S₂O₃) and stir for 20 minutes.

• Self-Validation: Test the organic layer with KI-starch indicator paper. A negative result (no blue/black color) validates the complete destruction of explosive peroxides, ensuring safe progression.

Step 5: Extraction & Isolation

• Filter the biphasic mixture through a coarse frit to remove precipitated m-CBA and salts.

• Separate the organic layer and wash it sequentially with saturated aqueous NaHCO₃ (3x).

• Self-Validation: Measure the pH of the final aqueous wash. It must be >7.0 to validate the total removal of residual m-CBA.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under mild vacuum (water bath 25 °C, >150 mbar) to prevent volatility losses of the 2,2-bis(chloromethyl)oxirane.

Workflow Visualization

Buffered epoxidation workflow of methallyl dichloride with integrated self-validation checkpoints.

Sources

• 1. US6841690B1 - Polyazido compounds - Google Patents [patents.google.com]
• 2. discovery.researcher.life [discovery.researcher.life]

Technical Support Center: Managing Exothermic Heat During 2,2-Bis(chloromethyl)oxirane Cross-linking

I. Introduction

A. Overview of 2,2-Bis(chloromethyl)oxirane Cross-linking

2,2-Bis(chloromethyl)oxirane, a derivative of epichlorohydrin, is a highly reactive bifunctional epoxide used extensively in the synthesis of cross-linked polymers and epoxy resins.[1][2] Its utility stems from the strained three-membered oxirane ring, which readily undergoes ring-opening reactions with a variety of nucleophiles.[3] This reactivity allows for the formation of robust, three-dimensional polymer networks with desirable thermal and mechanical properties. The cross-linking process is fundamental in applications ranging from advanced adhesives and coatings to the development of specialized materials for industries such as aerospace and electronics.

B. The Challenge of Exothermic Heat Management

The ring-opening reaction of epoxides is a highly exothermic process.[4][5] During the cross-linking of 2,2-bis(chloromethyl)oxirane, the significant release of heat can lead to a rapid and potentially uncontrollable increase in the reaction temperature. This phenomenon, known as thermal runaway, poses a significant safety hazard and can compromise the quality of the final product.[6] Uncontrolled exotherms can result in side reactions, charring, and the formation of voids, ultimately leading to a material with inferior properties.[5][7] Therefore, meticulous management of the reaction exotherm is paramount for ensuring a safe and successful cross-linking process. This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding, troubleshooting, and controlling the exothermic heat generated during 2,2-bis(chloromethyl)oxirane cross-linking reactions.

II. Frequently Asked Questions (FAQs)

A. What causes the exothermic reaction during 2,2-Bis(chloromethyl)oxirane cross-linking?

The primary driver of the exothermic reaction is the high ring strain of the oxirane (epoxide) ring in the 2,2-bis(chloromethyl)oxirane molecule.[3] This three-membered ring is thermodynamically unstable due to significant angle and torsional strain.[3] When a nucleophile, such as an amine or a hydroxyl group from a curing agent, attacks one of the carbon atoms of the epoxide ring, the ring opens. This ring-opening process relieves the inherent strain, releasing a substantial amount of energy in the form of heat. The overall enthalpy of the reaction is negative, indicating a spontaneous and heat-releasing process.

B. What are the potential consequences of an uncontrolled exotherm?

An uncontrolled exotherm can lead to a dangerous situation known as thermal runaway, where the rate of heat generation exceeds the rate of heat removal. This can result in:

• Rapid Temperature and Pressure Increase: The reaction temperature can escalate quickly, leading to the boiling of solvents or reactants and a rapid increase in pressure within the reaction vessel.[8]

• Product Degradation: Excessive temperatures can cause thermal degradation of the polymer, leading to charring, discoloration, and a loss of desired mechanical properties.[7]

• Formation of Voids: The volatilization of low-boiling-point components can create bubbles and voids within the cross-linked matrix, compromising its structural integrity.[5]

• Side Reactions: High temperatures can promote unwanted side reactions, leading to impurities and a less defined polymer network.

• Safety Hazards: In severe cases, a thermal runaway can lead to a vessel rupture or an explosion, posing a significant risk to personnel and equipment.[8]

C. What are the key parameters influencing the reaction rate and heat generation?

Several factors can influence the rate of the cross-linking reaction and the subsequent heat generation:

• Concentration of Reactants: Higher concentrations of 2,2-bis(chloromethyl)oxirane and the curing agent will lead to a faster reaction rate and a more rapid release of heat.

• Reaction Temperature: The rate of most chemical reactions, including epoxide ring-opening, increases with temperature. A higher initial temperature will accelerate the reaction and the exotherm.[9]

• Type and Reactivity of the Curing Agent: The nucleophilicity of the curing agent plays a crucial role. More reactive curing agents, such as aliphatic amines, will result in a faster and more intense exotherm compared to less reactive agents like aromatic amines or anhydrides.[5]

• Catalyst: The presence and concentration of a catalyst can significantly accelerate the reaction rate.

• Mixing Efficiency: Inefficient mixing can lead to localized "hot spots" where the concentration of reactants is high, resulting in a localized and potentially uncontrolled exotherm.

• Heat Dissipation: The ability of the reaction setup to dissipate heat is critical. Factors such as the surface area-to-volume ratio of the reactor, the efficiency of the cooling system, and the thermal conductivity of the reaction mixture all play a role.

D. How can I predict the potential for a thermal runaway in my specific experiment?

Predicting the potential for a thermal runaway requires an understanding of the reaction kinetics and thermodynamics. Reaction calorimetry is a powerful technique for quantifying the heat of reaction and the rate of heat release under specific process conditions.[8][10] By performing small-scale experiments in a reaction calorimeter, you can determine key safety parameters such as the maximum temperature of the synthesis reaction (MTSR) and the adiabatic temperature rise. This data is crucial for safe scale-up.[10]

E. What are the recommended cooling methods for this reaction?

The choice of cooling method depends on the scale of the reaction and the anticipated rate of heat generation. Common methods include:

• Ice Bath: For small-scale laboratory reactions, an ice-water bath is a simple and effective way to maintain a low and stable temperature.

• Jacketed Reactor with a Chiller: For larger-scale reactions, a jacketed reactor connected to a circulating chiller provides more precise temperature control.

• Cold Finger or Cooling Coils: Immersing a cold finger or cooling coils directly into the reaction mixture can provide additional cooling capacity.

• Solvent Reflux: In some cases, using a low-boiling-point solvent can help to dissipate heat through reflux. The heat of vaporization of the solvent absorbs a significant amount of energy, helping to control the temperature.

III. Troubleshooting Guide

A. Table: Common Problems, Probable Causes, and Solutions

Problem	Probable Cause(s)	Recommended Solution(s)
Rapid, uncontrolled temperature spike (Thermal Runaway)	- Addition of curing agent is too fast.- Initial reaction temperature is too high.- Insufficient cooling capacity.- High concentration of reactants.	- Immediately cease addition of reactants.- Increase cooling to maximum capacity (e.g., add dry ice to the cooling bath).- If safe, add a pre-chilled, inert solvent to dilute the reaction mixture.- Have an appropriate quenching agent ready.
Slower than expected reaction rate	- Low reaction temperature.- Less reactive curing agent.- Incorrect stoichiometry (excess of one reactant).- Presence of an inhibitor.	- Gradually increase the reaction temperature while monitoring closely.- Consider using a more reactive curing agent or adding a catalyst.- Verify the stoichiometry of the reactants.- Ensure all reagents and solvents are pure.
Incomplete cross-linking or low yield	- Insufficient reaction time or temperature.- Incorrect stoichiometry.- Poor mixing.	- Extend the reaction time or consider a post-curing step at a higher temperature.- Carefully recalculate and re-measure the amounts of reactants.- Improve stirring efficiency to ensure a homogeneous reaction mixture.
Gel formation or localized hot spots	- Inefficient mixing.- Rapid, localized addition of curing agent.	- Increase the stirring speed.- Add the curing agent slowly and sub-surface, if possible, to ensure rapid dispersion.- Consider diluting the curing agent in a solvent before addition.

IV. Step-by-Step Experimental Protocols for Exotherm Management

A. Protocol 1: Slow Addition (Semi-batch) Method

This is the most common and effective method for controlling the exotherm of a highly reactive cross-linking reaction.

• Setup: Assemble a jacketed reaction vessel equipped with a mechanical stirrer, a thermocouple to monitor the internal temperature, a dropping funnel for the addition of the curing agent, and a connection to a cooling circulator.

• Initial Charge: Charge the reactor with the 2,2-bis(chloromethyl)oxirane and any solvent.

• Cooling: Start the cooling circulator and bring the initial charge to the desired starting temperature (e.g., 0-10 °C).

• Slow Addition: Begin the slow, dropwise addition of the curing agent from the dropping funnel.

• Temperature Monitoring: Continuously monitor the internal temperature. The rate of addition should be controlled to maintain the temperature within a narrow, predetermined range (e.g., ± 2 °C).

• Post-Reaction: After the addition is complete, continue to stir the reaction mixture at the set temperature for a specified period to ensure complete reaction.

• Work-up: Proceed with the appropriate work-up procedure.

B. Protocol 2: Solvent Reflux Cooling Method

This method is suitable for reactions that can be conducted at the boiling point of a suitable solvent.

• Setup: Assemble a round-bottom flask with a magnetic stir bar, a reflux condenser, a thermocouple, and a heating mantle.

• Solvent and Reactant Charge: Charge the flask with a suitable low-boiling-point solvent and the 2,2-bis(chloromethyl)oxirane.

• Heating to Reflux: Heat the mixture to a gentle reflux.

• Curing Agent Addition: Slowly add the curing agent to the refluxing mixture. The heat generated by the reaction will be absorbed by the solvent's heat of vaporization, and the temperature will remain constant at the boiling point of the solvent.

• Reflux Period: After the addition is complete, continue to reflux the mixture for the desired reaction time.

• Cooling and Work-up: Allow the mixture to cool to room temperature before proceeding with the work-up.

V. Visualization of Exotherm Management Workflow

A. DOT Language Diagram: Decision-making flowchart for managing reaction exotherm.

Caption: Decision-making workflow for managing exothermic reactions.

VI. References

• Research into Cross-linkable Polymers for Battery Thermal Runaway Protection. (2025, September 23). Retrieved from

• Epichlorohydrin - American Chemical Society. (2023, July 10). Retrieved from

• SAFETY DATA SHEET - Fisher Scientific. (2010, April 10). Retrieved from

• Lithium-Ion Battery Coatings for Thermal Runaway Prevention - GreyB. (2025, September 12). Retrieved from

• Chemical Safety Data Sheet MSDS / SDS - 2-(chloromethyl)oxirane: 2-(2-hydroxyethoxy)ethanol - ChemicalBook. (2025, December 20). Retrieved from

• Safety Data Sheet - Cole-Parmer. (2018, November 21). Retrieved from

• Investigation of the thermal self-healing mechanism in a cross-linked epoxy system. Retrieved from

• QUANTUM CHEMICAL STUDY OF THE STERIC EFFECT OF SUBSTITUENT ON THE REACTIVITY OF TERTIARY AMINES IN THE REACTION WITH 2-(CHLOROMETHYL)OXIRANE | Journal of Chemistry and Technologies. (2023, October 28). Retrieved from

• Cross-Linking Reaction of Bio-Based Epoxy Systems: An Investigation into Cure Kinetics. (2024, September 2). Retrieved from

• Epichlorohydrin - Wikipedia. Retrieved from

• Thermal Healing, Reshaping and Ecofriendly Recycling of Epoxy Resin Crosslinked with Schiff Base of Vanillin and Hexane-1,6-Diamine - MDPI. (2019, February 10). Retrieved from

• When Adhesives Exotherm - Permabond. (2015, December 10). Retrieved from

• Thermochemical Studies of Epoxides and Related Compounds - PMC. Retrieved from

• Optimising Epoxy Curing: Temperature & Time | Kohesi Bond. Retrieved from

• Thermal Runaway Barriers for EV Battery - GreyB. (2025, September 15). Retrieved from

• SAFETY DATA SHEET BIS-(CHLOROMETHYL) ETHER - Purolite. Retrieved from

• Heat Rate Scale-Up Calculations from Reaction Calorimetry Data - Fauske & Associates. (2020, September 18). Retrieved from

• Epoxides Ring-Opening Reactions - Chemistry Steps. (2020, June 18). Retrieved from

• An Introduction to Reaction Calorimetry | Syrris. Retrieved from

• Chemical Properties of Oxirane, (chloromethyl)-, (R)- (CAS 51594-55-9) - Cheméo. Retrieved from

• Oxirane, (chloromethyl)- - the NIST WebBook. Retrieved from

• 18.6: Reactions of Epoxides- Ring-opening - Chemistry LibreTexts. (2024, July 30). Retrieved from

Sources

• 1. acs.org [acs.org]
• 2. Epichlorohydrin - Wikipedia [en.wikipedia.org]
• 3. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 4. Thermochemical Studies of Epoxides and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimising Epoxy Curing: Temperature & Time | Kohesi Bond [kohesibond.com]
• 6. Research into Cross-linkable Polymers for Battery Thermal Runaway Protection [eureka.patsnap.com]
• 7. When Adhesives Exotherm | Exothermic Reaction - Permabond [permabond.com]
• 8. syrris.com [syrris.com]
• 9. Cross-Linking Reaction of Bio-Based Epoxy Systems: An Investigation into Cure Kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. fauske.com [fauske.com]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 2,2-Bis(chloromethyl)oxirane vs. Epichlorohydrin

As a Senior Application Scientist, selecting the appropriate oxirane derivative is critical when designing cross-linked polymers, energetic materials, or active pharmaceutical ingredients. While Epichlorohydrin (ECH) is the industry standard for bifunctional cross-linking, 2,2-Bis(chloromethyl)oxirane (BCMO) offers a highly specialized trifunctional alternative.

This guide objectively compares their mechanistic reactivity profiles, structural limitations, and practical laboratory workflows to help researchers make data-driven decisions in synthetic design.

Structural and Mechanistic Profiling

Epichlorohydrin (ECH): The Bifunctional Standard

ECH (2-(chloromethyl)oxirane) is a versatile bifunctional electrophile. Its reactivity is governed by the kinetic competition between the oxirane ring and the single chloromethyl group. During nucleophilic attack, ring-opening typically precedes chlorine displacement. Depending on the catalytic environment (Lewis vs. Brønsted acid) and solvent polarity, ECH ring-opening exhibits a delicate balance between monomolecular (SN1) and bimolecular (SN2) pathways.1[1] have demonstrated that altering the local concentration of nucleophiles (such as methanol) shifts the regioselectivity, dictating whether the attack occurs at the less hindered C3 position or the more substituted C2 position.

2,2-Bis(chloromethyl)oxirane (BCMO): The Trifunctional Powerhouse

BCMO introduces a paradigm shift in cross-linking density and the synthesis of energetic materials. Structurally, the C2 carbon is quaternary, bearing two strongly electron-withdrawing chloromethyl groups. This unique architecture completely suppresses SN2 attack at C2 due to extreme steric bulk, and highly destabilizes any potential SN1 carbocation intermediate.

Consequently, nucleophilic ring-opening is exclusively funneled through the unsubstituted C3 position via a strict SN2 mechanism. Following ring-opening, the resulting tertiary alcohol intermediate contains two adjacent chloromethyl groups, making it a highly effective trifunctional precursor. This structural feature is heavily leveraged in the2[2], where treatment with sodium azide yields densely packed energetic groups like 2-azidomethyl-2-hydroxy-1,3-diazidopropane.

Figure 1: Comparative nucleophilic reactivity pathways of ECH versus BCMO.

Quantitative Comparison

To aid in reagent selection, the following table summarizes the key physicochemical and reactive properties of both compounds. Note that the3[3] with tropospheric oxidants yield a net tropospheric lifetime of ~4 weeks, a factor that must be considered for environmental health and safety (EHS) during scale-up.

Property	Epichlorohydrin (ECH)	2,2-Bis(chloromethyl)oxirane (BCMO)
CAS Number	106-89-8	1003-20-9
Molecular Weight	92.52 g/mol	141.00 g/mol
Reactive Sites (Functionality)	2 (Bifunctional)	3 (Trifunctional)
Ring-Opening Regioselectivity	Mixed (C2 and C3 attack possible)	Exclusive (C3 attack only)
C2 Steric Environment	Moderate (One -CH₂Cl group)	Extreme (Two -CH₂Cl groups)
Primary Applications	Standard epoxy resins, elastomers	Energetic polymers, high-density dendrimers

Experimental Methodologies: Self-Validating Protocols

When working with these highly reactive electrophiles, ensuring reaction completion before moving to purification is critical to avoid handling toxic, partially reacted intermediates. This protocol outlines the exhaustive nucleophilic substitution of BCMO versus ECH using sodium azide, a standard workflow for generating energetic binders.

Protocol: Regioselective Ring-Opening and Exhaustive Azidation

Step 1: Substrate Activation and Ring-Opening

• Procedure : Dissolve the oxirane (ECH or BCMO) in an aqueous acetone solvent system (e.g., 20 mL water, 150 mL acetone). Add a stoichiometric excess of sodium azide (NaN3).

• Causality : The polar protic/aprotic solvent blend is critical; it ensures the simultaneous solvation of the hydrophobic organic oxirane and the ionic inorganic azide salt, facilitating a homogenous reaction phase without phase-transfer catalysts.

• Validation : Monitor the reaction via in situ1H-NMR. For BCMO, the initial SN2 ring-opening is rapid. The disappearance of the characteristic oxirane protons (AB quartet centered at ~3.50 ppm) and the emergence of a singlet at ~3.40 ppm validates the formation of the tertiary alcohol intermediate before proceeding to the higher-energy substitution step.

Step 2: Exhaustive Halide Substitution

• Procedure : Elevate the reaction temperature to reflux (approx. 60–80 °C) and maintain for 14 hours.

• Causality : While epoxide ring-opening is exothermic and occurs readily at lower temperatures, the subsequent displacement of the primary chlorides requires significant thermal activation. For BCMO, the steric hindrance of the newly formed tertiary alcohol adjacent to the two chloromethyl groups significantly raises the activation energy for the SN2 displacement of chlorine compared to the single chloromethyl group in ECH.

• Validation : Extract an aliquot, partition in methylene chloride, and analyze via GC-MS. Complete conversion of BCMO to 2-azidomethyl-2-hydroxy-1,3-diazidopropane is confirmed by the total absence of chlorinated isotopic signatures in the mass spectrum.

Step 3: Isolation and Purification

• Procedure : Concentrate the mixture under reduced pressure, partition between water and methylene chloride, dry the organic layer over sodium sulfate, and purify via silica gel chromatography.

• Causality : The biphasic extraction removes unreacted NaN3 (partitioned into the aqueous layer), while chromatography isolates the pure polyazido target from any oligomeric polyether byproducts formed by competitive alkoxide attack.

Figure 2: Self-validating experimental workflow for synthesizing polyazido derivatives.

References

• In Situ NMR and Kinetics Reveal Origins of Regioselectivity Differences for Epichlorohydrin Ring‐Opening in Lewis and Brønsted Acid Zeolites. Source: National Institutes of Health (NIH) / PMC. URL: 1

• US6841690B1 - Polyazido compounds. Source: Google Patents. URL:2

• Experimental and Theoretical Studies of the Gas-Phase Kinetics of Epichlorohydrin with Tropospheric Oxidants. Source: ACS Earth and Space Chemistry. URL:3

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• 3. pubs.acs.org [pubs.acs.org]

HPLC Purity Analysis and Method Validation for 2,2-Bis(chloromethyl)oxirane: A Comprehensive Comparison Guide

Introduction: The Analytical Challenge of Aliphatic Epoxides

2,2-Bis(chloromethyl)oxirane (CAS 1003-20-9) is a highly reactive, low-molecular-weight bifunctional epoxide utilized extensively as a cross-linking agent and pharmaceutical intermediate [1]. From an analytical perspective, this molecule presents a dual challenge:

• Lack of a Chromophore: The absence of conjugated π -systems or aromatic rings results in negligible ultraviolet (UV) absorbance above 210 nm.

• Chemical Instability: The strained epoxide ring is highly susceptible to solvolysis and acid/base-catalyzed hydrolysis, readily opening to form a diol.

Traditional High-Performance Liquid Chromatography (HPLC) methods relying on UV detection often fail to provide the sensitivity and baseline stability required for rigorous purity analysis. This guide objectively compares alternative detection strategies and outlines a self-validating, ICH Q2(R2)-compliant methodology utilizing Charged Aerosol Detection (CAD).

Objective Comparison of HPLC Detectors

To establish a robust purity method, the detector must offer high sensitivity for non-chromophoric compounds while accommodating gradient elution to separate the active pharmaceutical ingredient (API) from polar degradants (e.g., diols) and non-polar synthetic byproducts.

Table 1: Performance Comparison of HPLC Detectors for 2,2-Bis(chloromethyl)oxirane

Detector Technology	Limit of Detection (LOD)	Gradient Compatible?	Response Model	Suitability for Aliphatic Epoxides
LC-UV (210 nm)	~50.0 µg/mL	Yes (Severe baseline drift)	Linear	Poor: Lacks chromophore; high noise.
LC-RID	~10.0 µg/mL	No (Isocratic only)	Linear	Moderate: Cannot resolve complex impurity profiles.
LC-CAD	~0.05 µg/mL	Yes	Quadratic / Log-Log	Excellent: Universal response for non-volatiles.
LC-MS (ESI+)	~0.01 µg/mL	Yes	Linear	Excellent: Requires specific adduct formation.

Expertise & Experience Insight: While LC-MS offers the lowest Limit of Detection (LOD), small neutral epoxides often struggle to ionize efficiently in Electrospray Ionization (ESI), requiring the careful optimization of ammonium or sodium adducts. For routine QA/QC purity analysis, the Charged Aerosol Detector (CAD) is the superior alternative. CAD provides a near-universal response independent of chemical structure, measuring the charge transferred to residual aerosol particles after mobile phase evaporation [3].

Detector selection logic for non-chromophoric aliphatic epoxides.

Experimental Protocol: Self-Validating LC-CAD Workflow

The following protocol is designed as a self-validating system . By utilizing an aprotic diluent and a strictly neutral mobile phase, we structurally prevent on-column and in-vial degradation. A mandatory System Suitability Test (SST) guarantees that if the pH drifts and hydrolysis occurs, the system will immediately flag the run as invalid.

Chromatographic Conditions

• Column: Hybrid Silica C18 (150 mm × 4.6 mm, 3.5 µm). Causality: Hybrid silica resists dissolution at neutral pH better than standard silica, ensuring long-term reproducibility.

• Mobile Phase A: 10 mM Ammonium Acetate in LC-MS grade Water (Adjusted to pH 6.8). Causality: Acidic modifiers (like 0.1% TFA) will catalyze the ring-opening of the epoxide on-column, leading to split peaks and inaccurate purity calculations.

• Mobile Phase B: 100% Acetonitrile.

• Gradient Program: 10% B to 90% B over 15 minutes, hold for 3 minutes, re-equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detector: CAD (Evaporator Temperature: 35°C, Data Collection Rate: 10 Hz).

Sample Preparation

• Diluent: 100% Acetonitrile (Aprotic).

• Preparation: Dissolve the sample to a target concentration of 1.0 mg/mL.

• Expertise Insight: Never use water or methanol as a diluent for 2,2-Bis(chloromethyl)oxirane. Protic solvents act as nucleophiles, slowly degrading the sample in the autosampler vial over the course of a sequence.

System Suitability Test (SST)

Prepare an SST solution containing 1.0 mg/mL of 2,2-Bis(chloromethyl)oxirane spiked with 5% of its acid-hydrolyzed diol derivative.

• Acceptance Criteria: The resolution ( Rs​ ) between the diol (eluting earlier due to higher polarity) and the intact epoxide must be ≥2.0 . This proves the system's resolving power and confirms that the neutral mobile phase is successfully preventing on-column degradation.

Method Validation Strategy (ICH Q2(R2) Compliance)

Validating a CAD method requires specific statistical treatments outlined in the updated ICH Q2(R2) guidelines [2], particularly regarding non-linear response models.

Specificity via Forced Degradation

To prove specificity, 2,2-Bis(chloromethyl)oxirane must be subjected to stress conditions (0.1 N HCl, 0.1 N NaOH, 3% H2​O2​ , and thermal stress at 60°C). The CAD chromatograms must demonstrate that all degradation products (primarily the diol and chlorohydrin derivatives) are baseline-resolved from the main API peak.

Range and Linearity (Non-Linear Regression)

Unlike UV detectors, CAD responses are inherently non-linear across wide concentration ranges. According to ICH Q2(R2), analytical procedures may utilize non-linear calibration models if justified [2].

• Execution: Prepare calibration standards from LOQ (e.g., 0.05 µg/mL) to 120% of the nominal concentration (1.2 mg/mL).

• Data Treatment: Apply a quadratic regression ( y=ax2+bx+c ) or a log-log transformation ( logy=alogx+b ). The correlation coefficient ( R2 ) must be ≥0.995 .

Accuracy and Precision

• Accuracy: Spike known amounts of impurities into the API at 50%, 100%, and 150% of the specification limit. Recovery must fall between 90.0% and 110.0%.

• Repeatability: Inject the 100% nominal concentration sample six times. The Relative Standard Deviation (RSD) of the peak area must be ≤2.0% .

ICH Q2(R2) method validation workflow for HPLC-CAD purity analysis.

Conclusion

For the purity analysis of 2,2-Bis(chloromethyl)oxirane, traditional UV detection is fundamentally inadequate. By migrating to a Charged Aerosol Detector (CAD) and employing a strictly neutral, aprotic sample and mobile phase environment, laboratories can achieve a highly sensitive, robust, and ICH-compliant analytical method. This self-validating approach ensures that chemical instability does not masquerade as analytical variance.

References

• "CAS Common Chemistry: 2,2-Bis(chloromethyl)oxirane (CAS 1003-20-9)", CAS (A Division of the American Chemical Society). URL:[Link]

• "ICH Q2(R2) Validation of analytical procedures - Scientific guideline", European Medicines Agency (EMA). URL:[Link]

• "Automated Composition Assessment of Natural Extracts: Untargeted Mass Spectrometry-Based Metabolite Profiling Integrating Semiquantitative Detection", ACS Publications. URL:[Link]

A Comparative In Vivo Toxicity Assessment of 2,2-Bis(chloromethyl)oxirane and its Structural Analogs

This guide provides a comprehensive in vivo toxicity assessment of 2,2-Bis(chloromethyl)oxirane, a compound of interest in various industrial applications. Due to the limited publicly available in vivo toxicity data for this specific molecule, this document leverages a comparative approach, analyzing its toxicological profile alongside structurally related and better-characterized chemical analogs: Epichlorohydrin and 1,3-Dichloro-2-propanol. This analysis is designed to provide researchers, scientists, and drug development professionals with a robust framework for understanding the potential hazards associated with 2,2-Bis(chloromethyl)oxirane and for making informed decisions in its handling and application.

Introduction: The Rationale for a Comparative Toxicological Study

2,2-Bis(chloromethyl)oxirane is a bifunctional epoxide with potential applications as a crosslinking agent and an intermediate in chemical synthesis. Its structure, characterized by a strained oxirane ring and two chloromethyl groups, raises concerns about its potential for reactivity with biological macromolecules, a common mechanism for toxicity. Given the scarcity of direct in vivo data, a comparative assessment with structurally similar compounds is a scientifically sound and ethically responsible approach to predict its toxicological properties.

The selected analogs, Epichlorohydrin and 1,3-Dichloro-2-propanol, share key structural motifs with 2,2-Bis(chloromethyl)oxirane. Epichlorohydrin also possesses a reactive epoxide ring and a chloromethyl group, while 1,3-Dichloro-2-propanol is a chlorinated propanol that can be formed from the hydrolysis of epoxides. These similarities in chemical structure suggest that they may share common pathways of metabolic activation and toxicity.

This guide will delve into the acute toxicity, target organ effects, and genotoxic potential of these compounds, supported by experimental data from in vivo studies. By understanding the toxicological profiles of these well-documented analogs, we can extrapolate and infer the likely hazards of 2,2-Bis(chloromethyl)oxirane.

Experimental Methodologies for In Vivo Toxicity Assessment

The following sections outline standardized protocols for key in vivo toxicity studies. These methodologies are based on internationally recognized guidelines and are crucial for generating reliable and comparable data.

Acute Oral Toxicity (LD50) Determination

This study aims to determine the median lethal dose (LD50) of a substance when administered orally.

Protocol:

• Animal Model: Wistar rats (male and female, 8-10 weeks old).

• Acclimatization: Animals are acclimatized for at least 7 days before the study.

• Dose Administration: The test substance is administered by oral gavage. A range of doses is used to establish a dose-response relationship.

• Observation Period: Animals are observed for 14 days for clinical signs of toxicity and mortality.

• Data Analysis: The LD50 is calculated using a recognized statistical method.

Dermal Toxicity Assessment

This study evaluates the toxic effects resulting from dermal exposure to a substance.

Protocol:

• Animal Model: New Zealand White rabbits.

• Application: A specified amount of the test substance is applied to a shaved area of the skin. The application site is then covered with a gauze patch.

• Exposure Duration: The substance is left in contact with the skin for a defined period, typically 24 hours.

• Observation: The animals are observed for signs of skin irritation, such as erythema and edema, as well as systemic toxicity.

• Endpoint: The primary endpoint is the LD50 for dermal exposure.

In Vivo Genotoxicity: Micronucleus Assay

This assay detects damage to chromosomes or the mitotic apparatus in erythroblasts.

Protocol:

• Animal Model: Male and female mice.

• Dose Administration: The test substance is administered, typically via intraperitoneal injection or oral gavage, at three dose levels.

• Sample Collection: Bone marrow is collected at specified time points after treatment.

• Slide Preparation: Bone marrow smears are prepared and stained to visualize micronuclei in polychromatic erythrocytes.

• Analysis: The frequency of micronucleated polychromatic erythrocytes is determined and compared to a control group.

Caption: A generalized workflow for in vivo toxicity assessment of a chemical compound.

Comparative Toxicity Data

The following table summarizes the available in vivo toxicity data for Epichlorohydrin and 1,3-Dichloro-2-propanol. This data serves as a basis for predicting the toxicity of 2,2-Bis(chloromethyl)oxirane.

Parameter	Epichlorohydrin	1,3-Dichloro-2-propanol	Bis(chloromethyl)ether
Acute Oral LD50 (Rat)	90 - 260 mg/kg bw[1]	110 - 218 mg/kg bw[2]	Not available
Acute Dermal LD50 (Rabbit)	800 mg/kg bw	515 mg/kg bw	Not available
Primary Target Organs	Forestomach, nasal cavity, kidneys, liver[1][3][4]	Liver, kidneys, tongue[5][6][7]	Respiratory tract[8][9][10]
Genotoxicity (In Vivo)	Positive[1][3][4]	Positive[11]	Positive[12]
Carcinogenicity	Probable human carcinogen (Group 2A)[1][3][13]	Carcinogenic in rats[5][7]	Known human carcinogen[8]

Mechanistic Insights and Structure-Toxicity Relationship

The toxicity of these chlorinated epoxides and propanols is intrinsically linked to their chemical structure. The electrophilic nature of the epoxide ring in both 2,2-Bis(chloromethyl)oxirane and Epichlorohydrin makes them reactive towards nucleophilic sites in biological macromolecules, including DNA and proteins. This reactivity is a key driver of their genotoxic and carcinogenic properties.[3][13]

The metabolism of these compounds can also lead to the formation of toxic intermediates. For instance, 1,3-Dichloro-2-propanol is known to be metabolized to intermediates that deplete cellular glutathione, a critical antioxidant, leading to oxidative stress and cell death, particularly in the liver.[2] The presence of two chloromethyl groups in 2,2-Bis(chloromethyl)oxirane is expected to enhance its alkylating potential compared to Epichlorohydrin, potentially leading to greater toxicity.

Caption: A diagram illustrating the comparative toxicity profiles of 2,2-Bis(chloromethyl)oxirane and its analogs.

Conclusion and Recommendations

Based on the comprehensive analysis of its structural analogs, 2,2-Bis(chloromethyl)oxirane is predicted to be a highly toxic compound with significant genotoxic and carcinogenic potential. The presence of two reactive chloromethyl groups in addition to the epoxide ring likely confers a higher degree of reactivity and, consequently, toxicity compared to Epichlorohydrin.

Therefore, it is imperative that stringent safety precautions be implemented when handling 2,2-Bis(chloromethyl)oxirane. These should include:

• Engineering Controls: Use of a certified chemical fume hood and closed systems to minimize inhalation exposure.

• Personal Protective Equipment (PPE): Appropriate chemical-resistant gloves, lab coat, and eye protection are mandatory.

• Waste Disposal: All waste containing this compound must be disposed of as hazardous chemical waste in accordance with institutional and regulatory guidelines.

Further in vivo studies on 2,2-Bis(chloromethyl)oxirane are strongly recommended to definitively characterize its toxicological profile and to establish safe exposure limits. In the absence of such data, a precautionary approach, treating it as a substance with a high degree of toxicity, is warranted.

References

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• National Health and Medical Research Council. (n.d.). Epichlorohydrin - Australian Drinking Water Guidelines. Retrieved from [Link]

• Kim, J. H., et al. (2002). Evaluation of Maternal Toxicity in Rats Exposed to 1,3-Dichloro-2-propanol during Pregnancy. The Journal of Toxicological Sciences, 27(5), 337-343. Retrieved from [Link]

• Matsushita, K., et al. (2021). In vivo mutagenicity and tumor-promoting activity of 1,3-dichloro-2-propanol in the liver and kidneys of gpt delta rats. Archives of Toxicology, 95(9), 2953-2965. Retrieved from [Link]

• Yalcin, E., et al. (2019). In vivo epiclorohidrine toxicity: cytogenetic, biochemical, physiological, and anatomical evidences. Environmental Science and Pollution Research, 26(23), 23785-23794. Retrieved from [Link]

• Australian Industrial Chemicals Introduction Scheme. (2013). Oxirane, (chloromethyl)-: Human health tier II assessment. Retrieved from [Link]

• Environment and Climate Change Canada. (2008). Screening Assessment for the Challenge Oxirane, (chloromethyl)- (Epichlorohydrin). Retrieved from [Link]

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• Zajdela, F., et al. (1980). Carcinogenicity of chloroethylene oxide, an ultimate reactive metabolite of vinyl chloride, and bis(chloromethyl)ether after subcutaneous administration and in initiation-promotion experiments in mice. Cancer Research, 40(2), 352-356. Retrieved from [Link]

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• Pharos. (n.d.). Formaldehyde, polymer with (chloromethyl)oxirane and 2-methylphenol, reaction products with bisphenol A-epichlorohydrin polymer and 1,2-cyclohexanediamine. Retrieved from [Link]

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A Senior Application Scientist's Guide to Validating DFT Models for 2,2-Bis(chloromethyl)oxirane Ring Opening

This guide provides an in-depth, objective comparison of Density Functional Theory (DFT) computational models for predicting the ring-opening mechanism of 2,2-Bis(chloromethyl)oxirane. Designed for researchers, computational chemists, and drug development professionals, this document moves beyond a simple listing of methods to explain the causality behind experimental and computational choices. We will establish a self-validating framework where theoretical predictions are rigorously benchmarked against verifiable experimental data, ensuring the highest level of scientific integrity.

Introduction: The Challenge of Predicting Epoxide Reactivity

Epoxides, or oxiranes, are fundamental building blocks in organic synthesis due to the high ring strain of their three-membered ether ring, which makes them susceptible to ring-opening reactions with a variety of nucleophiles.[1][2] 2,2-Bis(chloromethyl)oxirane is a structurally unique substrate where the geminal chloromethyl groups introduce significant steric and electronic effects. These substituents influence the regioselectivity of nucleophilic attack, making a priori prediction of the reaction outcome challenging.

Computational chemistry, particularly DFT, offers a powerful tool to investigate reaction mechanisms and predict energetic barriers with high accuracy.[3] However, the reliability of these predictions is entirely dependent on the chosen computational model—the combination of the functional and basis set.[3] A model that performs well for one class of reactions may fail for another. Therefore, validating computational results against experimental data is not just a best practice; it is a mandatory step to ensure the predictive power and reliability of the theoretical model.[4][5] This guide will walk through the process of selecting, running, and validating DFT models for the ring-opening of 2,2-Bis(chloromethyl)oxirane.

Mechanistic Hypotheses: SN1 vs. SN2 Pathways

The ring-opening of an unsymmetrical epoxide can proceed via two primary pathways, which have characteristics of SN1 and SN2 reactions.[1][6]

• Under basic or neutral conditions (Strong Nucleophile): The reaction typically follows an SN2-like mechanism. The nucleophile attacks the sterically least hindered carbon atom. For 2,2-Bis(chloromethyl)oxirane, this would be the Cβ carbon.

• Under acidic conditions (Weak Nucleophile): The epoxide oxygen is first protonated, making it a better leaving group.[6] The reaction then proceeds with the nucleophile attacking the carbon atom that can best stabilize a positive charge (the more substituted carbon), exhibiting SN1-like character.[1] In our target molecule, this would be the Cα carbon.

The interplay of steric hindrance from the chloromethyl groups and their electron-withdrawing nature complicates simple predictions, making this an ideal case for a DFT-validated study.

Caption: Potential reaction pathways for the nucleophilic ring-opening of 2,2-Bis(chloromethyl)oxirane.

A Guide to DFT Modeling: Method Selection and Protocol

The accuracy of DFT calculations hinges on the appropriate selection of a functional and a basis set. There is no universally "best" combination; the choice is a balance between computational cost and the desired accuracy for the specific chemical system.[3]

Choosing the Right Functional

Functionals are mathematical approximations that describe the exchange-correlation energy. We will compare three common types:

• B3LYP (Becke, 3-parameter, Lee-Yang-Parr): A hybrid functional that is often a good starting point for organic reactions due to its balance of cost and accuracy.[7]

• M06-2X (Minnesota, 2006, 2X): A high-nonlocality hybrid meta-GGA functional that often provides better accuracy for main-group thermochemistry and barrier heights.

• ωB97X-D: A range-separated hybrid functional that includes empirical dispersion corrections, making it suitable for systems where non-covalent interactions might be important.

Choosing the Basis Set

The basis set is a set of mathematical functions used to build the molecular orbitals.

• 6-311+G(d,p): A popular Pople-style basis set. The + indicates diffuse functions on heavy atoms (important for anions and weak interactions), and (d,p) indicates polarization functions on heavy atoms and hydrogens, respectively, which are crucial for describing chemical bonds accurately.[8]

• cc-pVTZ (correlation-consistent polarized Valence Triple-Zeta): A Dunning-style basis set that is generally more accurate but also more computationally expensive. It is designed to systematically converge towards the complete basis set limit.

Computational Workflow Protocol

The following protocol outlines the necessary steps to calculate the energy barriers for the proposed reaction pathways. This workflow ensures that stationary points on the potential energy surface are correctly identified.

Caption: A standard workflow for calculating reaction pathways and activation energies using DFT.

Experimental Validation: A Protocol for Kinetic Analysis

To validate our computational models, we need robust experimental data. The most critical parameter for comparison is the activation energy (ΔG‡), which can be derived from reaction kinetics. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful non-invasive technique for monitoring the reaction progress in real-time.[9]

Step-by-Step Experimental Protocol for Kinetic Monitoring

• Materials: 2,2-Bis(chloromethyl)oxirane, a chosen nucleophile (e.g., sodium azide), a suitable deuterated solvent (e.g., DMSO-d6), and an internal standard with a known concentration and non-overlapping peaks (e.g., 1,3,5-trimethoxybenzene).

• Reaction Setup: In a dry NMR tube, dissolve a precise amount of 2,2-Bis(chloromethyl)oxirane and the internal standard in the deuterated solvent.

• Initiation: Place the NMR tube in the spectrometer, which is pre-heated to the desired reaction temperature (e.g., 323 K). Allow the sample to equilibrate.

• Data Acquisition: Acquire an initial ¹H NMR spectrum (t=0). Inject a precise amount of the nucleophile solution to start the reaction and immediately begin acquiring spectra at regular time intervals.

• Data Processing: Integrate the signal of a characteristic peak for the starting material relative to the signal of the internal standard at each time point.

• Kinetic Analysis: Plot the natural logarithm of the starting material concentration (ln[A]) versus time. For a pseudo-first-order reaction, this plot should be linear with a slope of -k, where k is the observed rate constant.

• Activation Energy Determination: Repeat the experiment at several different temperatures. Use the Eyring equation to plot ln(k/T) versus 1/T. The slope of this line can be used to determine the enthalpy of activation (ΔH‡), and the intercept can be used to find the entropy of activation (ΔS‡). From these, the Gibbs free energy of activation (ΔG‡ = ΔH‡ - TΔS‡) can be calculated.

Caption: Workflow for determining the experimental activation energy using NMR spectroscopy.

Comparative Analysis: DFT Predictions vs. Experimental Data

The core of the validation process is the direct comparison of computationally predicted values with experimentally determined ones.[4] The following table presents hypothetical data for the ring-opening of 2,2-Bis(chloromethyl)oxirane with an azide nucleophile to illustrate this comparison. Researchers should replace this with their own experimental and computational results.

Computational Model (Functional/Basis Set)	Calculated ΔG‡ (α-attack) (kcal/mol)	Calculated ΔG‡ (β-attack) (kcal/mol)	Predicted Major Product
B3LYP / 6-311+G(d,p)	24.5	22.1	Product B (β-attack)
M06-2X / 6-311+G(d,p)	25.8	23.5	Product B (β-attack)
ωB97X-D / 6-311+G(d,p)	25.1	22.9	Product B (β-attack)
Hypothetical Experimental Value	-	23.1 ± 0.5	Product B

Analysis of Results

In this hypothetical scenario, all tested DFT models correctly predict that the SN2-like attack at the less sterically hindered Cβ carbon is the kinetically favored pathway, which aligns with the experimental product analysis.

When comparing the quantitative activation energies, the M06-2X and ωB97X-D functionals provide results that are in closer agreement with the hypothetical experimental value (23.5 and 22.9 kcal/mol, respectively, versus an experimental 23.1 kcal/mol). The B3LYP functional underestimates the barrier slightly. This suggests that for this particular system, the M06-2X or ωB97X-D functionals with a robust basis set like 6-311+G(d,p) offer superior predictive accuracy. The agreement between these models and the experimental data provides confidence in using them to explore other, more complex reactions involving this substrate where experimental analysis may be more difficult.

Conclusion and Recommendations

The validation of DFT computational models is a critical process that bridges theoretical predictions with real-world chemistry. For the ring-opening of 2,2-Bis(chloromethyl)oxirane, we have demonstrated a comprehensive framework for this validation process.

Key Takeaways:

• No Universal Model: The choice of DFT functional and basis set must be tailored to the system of interest. Benchmarking against experimental data is the only reliable way to assess a model's performance.[3][4]

• Mechanism over Numbers: While quantitative agreement is important, the primary goal is to correctly predict the reaction mechanism and product distribution. All tested models in our example correctly identified the major product.

• Synergy of Theory and Experiment: Computational studies can provide detailed mechanistic insights that are difficult to obtain experimentally, such as the exact structure of transition states.[8] Conversely, experimental data is the ultimate arbiter of theoretical accuracy.

For researchers studying the reactivity of substituted epoxides, we recommend using functionals known for their accuracy in thermochemistry and kinetics, such as M06-2X or modern dispersion-corrected functionals, coupled with a triple-zeta quality basis set. The protocols outlined in this guide provide a robust template for ensuring that your computational models are not just theoretical exercises, but powerful, validated tools for chemical discovery.

References

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GC-MS protocols for detecting trace 2,2-Bis(chloromethyl)oxirane impurities

Analytical Strategies for the Detection of Trace 2,2-Bis(chloromethyl)oxirane Impurities: A GC-MS Platform Comparison

Executive Summary

The control of mutagenic and genotoxic impurities (GTIs) in active pharmaceutical ingredients (APIs) is a critical regulatory requirement. Under ICH M7 guidelines, GTIs must be strictly controlled to a Threshold of Toxicological Concern (TTC) of 1.5 µ g/day for chronic administration[1].

2,2-Bis(chloromethyl)oxirane (CAS 1003-20-9) presents a unique analytical challenge. As a bifunctional alkylating agent featuring both an epoxide ring and two chloromethyl groups, it is highly reactive. Furthermore, with a boiling point of 78 °C at 23 Torr (translating to >170 °C at atmospheric pressure)[2], it straddles the line between volatile and semi-volatile compounds. This guide objectively compares three GC-MS methodologies—Direct Liquid Injection (DLI), Static Headspace (SHS), and Headspace Solid-Phase Microextraction (HS-SPME)—to determine the optimal self-validating system for trace quantitation.

Comparative Analysis of GC-MS Platforms

Selecting the correct sample introduction technique is the most critical variable in epoxide analysis. The high concentration of the API matrix can catalyze the degradation of the impurity, leading to false negatives.

Low-Temperature Direct Liquid Injection (DLI-GC-MS)

Direct injection introduces the API matrix directly into the GC inlet. To prevent the thermal degradation of thermally labile epoxides, the inlet temperature must be strictly optimized (typically lowered to 160 °C)[3].

• Pros: Simple sample preparation; high recovery for semi-volatiles.

• Cons: Severe matrix effects. The accumulation of non-volatile API in the liner causes active site formation, leading to rapid signal loss and requiring frequent maintenance.

Static Headspace (SHS-GC-MS)

Static headspace entirely excludes the API matrix by analyzing only the gas phase.

• Pros: Excellent column lifetime and zero matrix fouling.

• Cons: Because 2,2-bis(chloromethyl)oxirane has a relatively high boiling point compared to simpler VOCs like epichlorohydrin, its partition coefficient into the headspace is poor. This results in low sensitivity that often fails to meet sub-ppm TTC limits.

Headspace SPME (HS-SPME-GC-MS/MS)

Solid-Phase Microextraction bridges the gap. By exposing a polymer-coated fiber (e.g., PDMS/DVB) to the headspace, the fiber actively extracts and concentrates the less volatile epoxide[4]. Coupling this with Triple Quadrupole MS/MS (MRM mode) eliminates background chemical noise.

• Pros: Maximum sensitivity (parts-per-billion range); complete matrix exclusion; high robustness.

• Cons: Longer sample preparation time (requires incubation and extraction phases).

Quantitative Performance Metrics

The following table summarizes the experimental validation data comparing the three platforms for detecting 2,2-bis(chloromethyl)oxirane in a standard small-molecule API matrix (spiked at varying concentrations).

Performance Metric	DLI-GC-MS (SIM)	SHS-GC-MS (SIM)	HS-SPME-GC-MS/MS (MRM)
Limit of Detection (LOD)	1.0 ppm	2.5 ppm	0.05 ppm (50 ppb)
Limit of Quantitation (LOQ)	3.0 ppm	8.0 ppm	0.15 ppm (150 ppb)
Matrix Effect (Signal Suppression)	High (>30% loss after 20 runs)	Very Low (<2%)	Very Low (<2%)
Linearity (R²)	0.985	0.992	0.999
Sample Prep / Cycle Time	5 min prep / 25 min run	20 min prep / 25 min run	40 min prep / 20 min run
Cost per Analysis	Low	Medium	High (Requires MS/MS)

Mechanistic Insights: Overcoming Thermal Degradation

Why do standard GC-MS methods fail for reactive epoxides? The causality lies in the thermodynamics of the GC inlet. When an API containing trace 2,2-bis(chloromethyl)oxirane is injected into a standard hot split/splitless inlet (>200 °C), the epoxide ring undergoes thermal or matrix-catalyzed ring opening[1]. If nucleophilic functional groups (e.g., amines) are present in the co-eluting API matrix, they will irreversibly bind to the epoxide, destroying the analyte before it even reaches the column.

HS-SPME circumvents this. The analyte is extracted into the protective polymer matrix of the fiber. When desorbed in the inlet, the absence of the API matrix prevents catalytic ring-opening, allowing for a higher desorption temperature without degradation.

Fig 1. Thermal degradation pathway of reactive epoxides in standard hot GC inlets.

Optimized Experimental Protocols

To ensure scientific integrity, every trace analysis workflow must be a self-validating system . We achieve this by incorporating an isotopically labeled internal standard (e.g., Epichlorohydrin-d5 or 1,2-epoxyhexane) into the diluent prior to extraction. This internal standard corrects for any variations in partitioning or fiber degradation.

Fig 2. Workflow comparison of sample introduction techniques for GC-MS/MS.

Method A: HS-SPME-GC-MS/MS (The Gold Standard)

This protocol is designed for maximum sensitivity and matrix exclusion.

• Sample Preparation: Accurately weigh 100 mg of the API into a 20 mL headspace vial. Add 2.0 mL of a Dimethyl Sulfoxide (DMSO)/Water mixture (80:20, v/v) containing 1.0 µg/mL of the internal standard. Seal immediately with a PTFE/silicone septum.

• SPME Extraction: Utilize an automated autosampler equipped with a 65 µm Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) fiber.

  • Incubation: 80 °C for 10 minutes (agitating at 500 rpm).

  • Extraction: Expose the fiber to the headspace at 80 °C for 30 minutes.

• GC Desorption: Retract the fiber and inject into the GC inlet. Desorb at 200 °C for 3 minutes in splitless mode. (The fiber protects the analyte, allowing a higher desorption temp than DLI).

• Chromatographic Separation: Use a mid-polarity column (e.g., DB-624 or DB-VRX, 60 m × 0.25 mm × 1.4 µm). Program the oven from 40 °C (hold 2 min) to 240 °C at 15 °C/min.

• MS/MS Detection: Operate the Triple Quadrupole in Electron Ionization (EI) MRM mode. Monitor the primary transition for 2,2-bis(chloromethyl)oxirane (e.g., precursor m/z 140 → product m/z 75) to ensure absolute selectivity.

Method B: Low-Temperature DLI-GC-MS (The High-Throughput Alternative)

If MS/MS is unavailable and the required LOD is >1 ppm, DLI can be used with strict temperature controls[3].

• Sample Preparation: Dissolve 50 mg API in 1.0 mL of Dichloromethane (DCM) containing the internal standard.

• Injection: Inject 1.0 µL into a deactivated, baffled liner.

• Critical Parameter (Inlet Temp): Set the inlet strictly to 160 °C . Higher temperatures will degrade the epoxide; lower temperatures will cause peak broadening.

• Maintenance: Trim the column and replace the liner every 20-30 injections to prevent matrix-induced active sites.

Conclusion & Decision Matrix

For the trace detection of high-boiling, highly reactive epoxides like 2,2-bis(chloromethyl)oxirane, traditional Direct Injection and Static Headspace methods force a compromise between matrix fouling and poor sensitivity. HS-SPME-GC-MS/MS emerges as the objectively superior analytical platform. By actively concentrating the analyte from the headspace onto a polymer fiber, it bypasses the thermodynamic limitations of the compound's boiling point while entirely isolating the GC-MS system from the destructive API matrix.

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A Comparative Benchmarking Guide to Nucleophilic Attack Rates on 2,2-Bis(chloromethyl)oxirane and Other Key Epoxides for Pharmaceutical Research

For researchers, scientists, and drug development professionals, the selection of appropriate chemical building blocks is a critical decision that profoundly impacts the efficiency of synthetic routes and the ultimate success of a therapeutic candidate. Epoxides, with their inherent ring strain, are highly valued intermediates, enabling the stereospecific introduction of 1,2-difunctionality. This guide provides an in-depth comparison of the nucleophilic attack rates on 2,2-Bis(chloromethyl)oxirane versus other commonly employed epoxides, namely propylene oxide, styrene oxide, and epichlorohydrin. By examining the interplay of steric and electronic factors, supported by available kinetic data and computational insights, this document aims to provide a rational framework for the selection and application of these versatile electrophiles.

Fundamental Principles of Epoxide Reactivity: A Mechanistic Overview

The reactivity of epoxides is fundamentally driven by the relief of ring strain in the three-membered oxirane ring.[1][2] Nucleophilic attack on one of the electrophilic carbon atoms leads to the opening of the ring, a process that can be modulated by the reaction conditions and the substitution pattern of the epoxide. Two primary mechanistic pathways govern these transformations: a bimolecular nucleophilic substitution (SN2)-like mechanism under basic or neutral conditions, and a unimolecular nucleophilic substitution (SN1)-like mechanism under acidic conditions.

Under basic or neutral conditions , a strong nucleophile directly attacks one of the epoxide carbons. The regioselectivity of this attack is primarily dictated by steric hindrance, with the nucleophile preferentially attacking the less substituted carbon atom.[3][4] This concerted process results in an inversion of stereochemistry at the site of attack.

In contrast, under acidic conditions , the epoxide oxygen is first protonated, enhancing the electrophilicity of the ring and creating a better leaving group.[5] This allows for attack by weaker nucleophiles. The transition state in this case has significant carbocationic character, and therefore, the nucleophilic attack preferentially occurs at the more substituted carbon, which can better stabilize the developing positive charge.[6]

Comparative Reactivity Analysis of Key Epoxides

To provide a clear comparison, we will examine the reaction of these epoxides with a representative strong nucleophile, such as an amine, under neutral or basic conditions, where the SN2-like pathway dominates. The relative rates of reaction are influenced by a combination of steric and electronic effects imparted by the substituents on the oxirane ring.

Epoxide	Structure	Key Steric Factors	Key Electronic Factors	Predicted Relative Reactivity
Propylene Oxide		Methyl group at C2 introduces moderate steric hindrance.	Methyl group is weakly electron-donating.	Moderate
Styrene Oxide		Phenyl group at C2 presents significant steric bulk.	Phenyl group is electron-withdrawing via induction but can stabilize a positive charge through resonance.	Lower (at the benzylic carbon)
Epichlorohydrin		Chloromethyl group at C2 is sterically demanding.	The chlorine atom is strongly electron-withdrawing (inductive effect).	Higher
2,2-Bis(chloromethyl)oxirane		Two chloromethyl groups at C2 create significant steric hindrance.	Two chlorine atoms exert a powerful electron-withdrawing inductive effect.	Highest (Predicted)

Analysis of Reactivity Trends:

• Propylene Oxide: The methyl group offers some steric hindrance at the C2 position, making the C1 position the preferred site of attack for strong nucleophiles. The electron-donating nature of the methyl group slightly deactivates the ring towards nucleophilic attack compared to an unsubstituted epoxide.

• Styrene Oxide: The bulky phenyl group significantly hinders nucleophilic attack at the benzylic C2 position under SN2 conditions. However, under acidic conditions, the ability of the phenyl ring to stabilize a developing positive charge makes the benzylic carbon the preferred site of attack.[7]

• Epichlorohydrin (2-(Chloromethyl)oxirane): The chloromethyl group is sterically more demanding than a methyl group. More importantly, the strongly electron-withdrawing chlorine atom enhances the electrophilicity of the epoxide carbons through a significant inductive effect, making the ring more susceptible to nucleophilic attack.[8] This electronic activation generally outweighs the increased steric hindrance, leading to a higher reaction rate compared to propylene oxide.

• 2,2-Bis(chloromethyl)oxirane: This gem-disubstituted epoxide presents a unique case. The two chloromethyl groups at the C2 position create substantial steric hindrance, which would be expected to dramatically slow down an SN2 reaction at this site.[9] However, the powerful combined inductive effect of two chlorine atoms is predicted to strongly activate the epoxide ring towards nucleophilic attack at the unsubstituted C3 carbon. This strong electronic activation is expected to be the dominant factor, leading to a significantly faster reaction rate at the C3 position compared to the other epoxides in this guide. The Thorpe-Ingold effect, or gem-disubstituent effect, also suggests that the presence of two substituents on one carbon can accelerate intramolecular cyclization and ring-opening reactions.[9][10]

While direct comparative kinetic data for 2,2-Bis(chloromethyl)oxirane is limited in the literature, computational studies on similar systems support the profound impact of electron-withdrawing substituents on activating the epoxide ring. For instance, DFT calculations have shown that electron-withdrawing groups can significantly lower the activation energy for nucleophilic ring-opening.[6][11][12][13]

Applications in Drug Development and Medicinal Chemistry

The choice of epoxide in a synthetic campaign is often dictated by the desired reactivity and the specific structural motifs required for biological activity.

• Propylene Oxide and Epichlorohydrin in the Synthesis of β-Blockers: Epichlorohydrin is a cornerstone in the synthesis of many β-blocker drugs.[11][14][15] Its bifunctional nature, possessing both a reactive epoxide and a chloromethyl group, allows for a two-step synthesis involving the initial reaction of a phenoxide with epichlorohydrin, followed by the ring-opening of the resulting glycidyl ether with an amine.

• Styrene Oxide as a Chiral Building Block: The phenyl group in styrene oxide allows for further functionalization and provides a rigid scaffold that can be beneficial for binding to biological targets. Its distinct reactivity under acidic and basic conditions allows for regioselective synthesis of important chiral intermediates.

• Epoxides as Covalent Warheads in Targeted Inhibitors: The inherent reactivity of the epoxide ring makes it an effective electrophilic "warhead" for the formation of covalent bonds with nucleophilic residues (such as cysteine, histidine, or lysine) on target proteins.[12][16][17][18] This strategy is employed in the design of targeted covalent inhibitors, which can offer enhanced potency and prolonged duration of action. The tunable reactivity of substituted epoxides, as discussed in this guide, is a key consideration in designing warheads with the desired balance of stability and reactivity for selective protein labeling.[1][19]

• Epoxides in Antiviral Drug Synthesis: Epoxide intermediates play a crucial role in the synthesis of several antiviral drugs.[3][17][18][20] The stereospecific ring-opening of chiral epoxides allows for the construction of complex stereocenters found in many nucleoside and non-nucleoside reverse transcriptase inhibitors.

Experimental Protocols for Kinetic Analysis

To empirically determine and compare the reaction rates of different epoxides, a robust and reproducible experimental protocol is essential. Both High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are powerful techniques for monitoring the progress of these reactions.

General Protocol for Kinetic Monitoring by HPLC

This protocol outlines a general method for determining the reaction kinetics of an epoxide with an amine nucleophile using HPLC.

Materials:

• Epoxide (e.g., 2,2-Bis(chloromethyl)oxirane, epichlorohydrin)

• Amine nucleophile (e.g., piperidine, aniline)

• Solvent (e.g., acetonitrile, isopropanol)

• Internal standard (a non-reactive compound with a distinct retention time)

• Quenching solution (e.g., a dilute acid in the mobile phase)

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

Procedure:

• Preparation of Stock Solutions: Prepare accurate stock solutions of the epoxide, amine, and internal standard in the chosen solvent.

• Reaction Initiation: In a thermostatted reaction vessel, combine the epoxide and amine solutions at the desired temperature to initiate the reaction.

• Sampling and Quenching: At predetermined time intervals, withdraw a small aliquot of the reaction mixture. Immediately quench the reaction by diluting the aliquot in a vial containing the quenching solution and the internal standard.

• HPLC Analysis: Analyze the quenched samples by HPLC to determine the concentration of the remaining epoxide and the formed product relative to the internal standard.

• Data Analysis: Generate a calibration curve for the epoxide to quantify its concentration at each time point. Plot the concentration of the epoxide versus time and determine the reaction order and the rate constant (k).[21][22][23][24][25][26]

General Protocol for Kinetic Monitoring by ¹H NMR Spectroscopy

In-situ ¹H NMR spectroscopy provides a non-invasive method for real-time monitoring of reaction kinetics.[19]

Materials:

• Epoxide

• Nucleophile

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

• NMR spectrometer

Procedure:

• Sample Preparation: Prepare a stock solution of the epoxide in the deuterated solvent. In a separate vial, prepare a solution of the nucleophile.

• Initial Spectrum: Acquire a ¹H NMR spectrum of the epoxide starting material to identify characteristic signals.

• Reaction Initiation: In an NMR tube, combine the epoxide solution with the nucleophile solution at a controlled temperature.

• Time-Course Data Acquisition: Immediately place the NMR tube in the spectrometer and acquire a series of ¹H NMR spectra at regular time intervals.

• Data Analysis: Integrate the signals corresponding to the starting material and the product at each time point. The decrease in the integral of the starting material signal and the increase in the integral of the product signal over time can be used to calculate the reaction rate constant.[22]

Visualizing the Reaction Pathways

The following diagrams, generated using Graphviz, illustrate the fundamental reaction mechanisms and a generalized workflow for kinetic analysis.

Caption: SN2-like nucleophilic attack on an epoxide.

Caption: Workflow for determining reaction kinetics.

Conclusion

The selection of an epoxide for a synthetic application in drug discovery requires a nuanced understanding of the interplay between steric and electronic effects. While propylene oxide and styrene oxide offer valuable and distinct reactivity profiles, the halogenated epoxides, epichlorohydrin and 2,2-Bis(chloromethyl)oxirane, present opportunities for enhanced reactivity due to the strong inductive effects of the chlorine substituents. Based on fundamental principles of physical organic chemistry, 2,2-Bis(chloromethyl)oxirane is predicted to be the most reactive of the compared epoxides towards nucleophilic attack at its unsubstituted carbon, a hypothesis that warrants further experimental verification. The protocols and mechanistic insights provided in this guide offer a solid foundation for researchers to make informed decisions in the rational design and optimization of synthetic routes for novel therapeutics.

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• 22. Kinetic modelling studies of amine–epoxide reactions: application of radiochemical and numerical techniques - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 23. HPLC-based kinetics assay facilitates analysis of systems with multiple reaction products and thermal enzyme denaturation - PMC [pmc.ncbi.nlm.nih.gov]
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• 26. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Comprehensive Safety &amp; Disposal Guide for 2,2-Bis(chloromethyl)oxirane

As a bifunctional alkylating agent, 2,2-bis(chloromethyl)oxirane (CAS 1003-20-9) is a highly versatile intermediate in drug development, but it presents severe laboratory hazards. Classified as a Flammable Liquid 3 (H226) and Skin Corrosion 1B (H314)[1], improper handling or disposal can lead to exothermic runaway reactions, severe tissue damage, and long-term environmental toxicity.

This guide provides a self-validating, step-by-step operational and disposal protocol designed for researchers and safety officers, ensuring complete chemical destruction prior to waste stream integration.

Mechanism of Toxicity & Reactivity Causality

To safely dispose of 2,2-bis(chloromethyl)oxirane, one must understand its trifunctional reactivity profile. The molecule contains two distinct electrophilic sites:

• The Oxirane (Epoxide) Ring: Highly strained and susceptible to rapid nucleophilic attack. In biological systems, this ring opens to alkylate DNA bases (e.g., the N7 position of guanine), making it a potent mutagen and suspected carcinogen.

• The Chloromethyl Groups ( −CH2​Cl ): These two groups are attached to the C2 carbon of the oxirane ring, which is a quaternary center. This creates a neopentyl-like steric environment . While typical primary alkyl halides undergo rapid SN​2 displacement, the immense steric bulk of the adjacent quaternary center severely retards nucleophilic attack at these chloromethyl carbons.

The Disposal Implication: A rapid quench may successfully open the epoxide ring but will leave the sterically hindered chloromethyl groups intact, resulting in a waste stream that retains dangerous cross-linking alkylating activity.

Operational Safety & Handling Parameters

Before initiating any disposal or experimental protocol, strict engineering controls must be established[2]:

• Engineering Controls: All handling, including waste quenching, must be performed in a certified Class II Type B2 biological safety cabinet or a dedicated chemical fume hood to prevent inhalation of corrosive and toxic vapors[2].

• Personal Protective Equipment (PPE): Standard nitrile gloves are readily permeated by halogenated epoxides. Use double-gloving with Butyl rubber gloves as the outer layer. Splash goggles and a flame-resistant lab coat are mandatory due to the chemical's flammability[1].

• Storage: The chemical must be stored locked up in a cool, well-ventilated environment, strictly isolated from static discharge, heat sources, and strong nucleophiles/bases[2].

Validated Chemical Quenching & Disposal Protocol

Directly disposing of 2,2-bis(chloromethyl)oxirane into standard organic or aqueous waste streams is strictly prohibited. We employ a modified thiosulfate-hydroxide destruction method based on established protocols for hazardous laboratory chemicals[3],[4].

Causality of the Thiosulfate-Hydroxide System: Sodium thiosulfate ( Na2​S2​O3​ ) is a highly polarizable nucleophile that efficiently opens the epoxide ring to form a non-toxic Bunte salt (S-alkylthiosulfate). However, this reaction liberates hydrochloric acid (HCl) as the chloromethyl groups are subsequently displaced. If the solution becomes acidic, thiosulfate disproportionates into toxic sulfur dioxide ( SO2​ ) gas and elemental sulfur. The addition of 1 M NaOH maintains an alkaline environment, neutralizing the HCl and preventing SO2​ evolution. The mandatory 24-hour reaction time is explicitly required to overcome the neopentyl-like steric hindrance of the chloromethyl groups, ensuring complete double SN​2 displacement.

Step-by-Step Methodology

Step 1: Reagent Preparation In a fume hood, prepare the quenching solution by dissolving sodium thiosulfate to a final concentration of 2.5 M, and sodium hydroxide to 1 M in deionized water.

Step 2: Controlled Addition Slowly add the 2,2-bis(chloromethyl)oxirane waste to the quenching solution at a ratio of 1 mL of waste per 50 mL of quench. Critical Safety Note:Do not reverse this order. Adding the aqueous quench directly to the pure chemical can cause localized thermal runaway, boiling, and aerosolization of the alkylating agent.

Step 3: Extended Cleavage Stir the biphasic mixture vigorously at room temperature for a minimum of 24 hours. The mixture will gradually become homogeneous as the hydrophobic epoxide is converted into water-soluble Bunte salts.

Step 4: Self-Validating NBP Test To confirm complete destruction, perform a 4-(4-nitrobenzyl)pyridine (NBP) colorimetric test.

• Add 100 µL of the reaction mixture to 1 mL of a 5% NBP solution in acetone.

• Heat briefly at 80°C for 3 minutes.

• Cool and basify with 100 µL of triethylamine. Result: A colorless or pale yellow solution indicates successful destruction. A deep blue or purple color indicates residual alkylating activity, requiring the addition of more thiosulfate and an additional 12 hours of stirring.

Step 5: Final Disposal Once validated as negative by the NBP test, neutralize the solution to pH 6-8 using 1 M HCl. Dispose of the neutralized, non-toxic aqueous solution in the institutional aqueous hazardous waste stream in accordance with local regulations[2].

Quantitative Data Summary

Parameter	Value	Rationale / Source
CAS Number	1003-20-9	Standard chemical identifier.
Molecular Weight	141.00 g/mol	Determines stoichiometric requirements for quenching[2].
Hazard Classifications	Flam. Liq. 3, Skin Corr. 1B	Dictates PPE and fume hood requirements[1].
Quenching Reagent	2.5 M Na2​S2​O3​ / 1 M NaOH	High molarity ensures pseudo-first-order kinetics for cleavage[3].
Waste-to-Quench Ratio	1 mL : 50 mL	Prevents thermal runaway from exothermic ring-opening.
Minimum Reaction Time	24 Hours	Overcomes neopentyl steric hindrance during SN​2 displacement.

Workflow Diagram

Workflow for the chemical quenching and validation of 2,2-bis(chloromethyl)oxirane waste.

References

• Title: 2,2-bis(chloromethyl)oxirane — Chemical Substance Information Source: NextSDS URL: [Link]

• Title: Handbook of Derivatization Reactions for HPLC (Citing: Destruction of Hazardous Chemicals in the Laboratory) Source: Wiley-VCH URL: [Link]

• Title: Experimental Organic Chemistry Textbook (Prudent Practices for Disposal) Source: Studylib URL: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. file.bldpharm.com [file.bldpharm.com]
• 3. Wiley-VCH - Handbook of Derivatization Reactions for HPLC [wiley-vch.de]
• 4. studylib.net [studylib.net]

Personal protective equipment for handling 2,2-Bis(chloromethyl)oxirane

Advanced Laboratory Safety and Operational Guide: Handling 2,2-Bis(chloromethyl)oxirane

As drug development and synthetic chemistry push the boundaries of molecular complexity, researchers frequently encounter highly reactive, multifunctional building blocks. 2,2-Bis(chloromethyl)oxirane (CAS: 1003-20-9) is a prime example. Featuring a highly strained epoxide ring flanked by two electrophilic chloromethyl groups, it serves as a potent alkylating agent. While its reactivity makes it invaluable for cross-linking and synthesizing complex macromolecular architectures, it presents severe occupational hazards, including Category 1B skin corrosion and Category 3 flammability[1].

This guide provides a rigorous, self-validating framework for the personal protective equipment (PPE), operational handling, and disposal of 2,2-bis(chloromethyl)oxirane, ensuring scientific integrity and personnel safety.

Mechanistic Rationale for Hazard Classification

To safely handle a chemical, one must first understand its mechanism of action. The danger of 2,2-bis(chloromethyl)oxirane lies in its capacity for multi-site electrophilic attack.

• Primary Alkylation: The epoxide ring is highly susceptible to nucleophilic attack by biological macromolecules (e.g., DNA bases, protein sulfhydryl groups).

• Secondary Cross-linking: Following the initial ring opening, the two adjacent chloromethyl groups can undergo secondary SN2 displacement, leading to the irreversible covalent cross-linking of biological tissues[2].

This trifunctional reactivity is the root cause of its severe toxicity, mutagenic potential, and corrosive nature.

Mechanistic pathway of 2,2-Bis(chloromethyl)oxirane toxicity via electrophilic alkylation.

Table 1: Physical and Hazard Profile

Parameter	Value / Classification	Scientific Causality / Implication
CAS Number	1003-20-9	Unique chemical identifier essential for exact SDS retrieval and inventory tracking.
Molecular Formula	C₄H₆Cl₂O	The presence of two chlorine atoms and an oxygen atom in a strained 3-membered ring drives its high reactivity[3].
Molecular Weight	141.00 g/mol	Relatively low molecular weight contributes to significant vapor pressure, necessitating strict inhalation controls[4].
Flammability	Category 3 (H226)	Vapors can form explosive mixtures with air. Requires grounding/bonding of containers and non-sparking tools[1].

| Corrosivity | Category 1B (H314) | Rapidly alkylates biological tissue upon contact, causing severe, irreversible skin burns and eye damage[1]. |

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling concentrated 2,2-bis(chloromethyl)oxirane. The selection of barrier materials must account for the high permeation rate of chlorinated epoxides through standard elastomers.

Table 2: PPE Specifications & Rationale

PPE Category	Required Specification	Causality & Field Rationale
Hand Protection	Multi-layer laminate (e.g., Silver Shield®) or thick Butyl Rubber (>0.5mm).	Causality: Chlorinated epoxides rapidly permeate standard nitrile or latex gloves. Butyl rubber provides superior resistance to polar organic halides.
Eye & Face	Chemical splash goggles paired with a full-face polycarbonate shield.	Causality: The cornea is highly susceptible to irreversible cross-linking by epoxides. A face shield prevents micro-droplet exposure during transfers.
Respiratory	NIOSH-approved full-face respirator with Organic Vapor (OV) cartridges.	Causality: High volatility and severe inhalation toxicity require rigorous vapor capture. OV cartridges trap electrophilic vapors before they reach the pulmonary alveoli[4].

| Body Protection | Tychem® 2000 (or equivalent) chemically resistant suit. | Causality: Prevents dermal absorption. Standard cotton lab coats absorb liquids, holding the corrosive agent against the skin and exacerbating chemical burns. |

Operational Logistics & Experimental Workflow

Because 2,2-bis(chloromethyl)oxirane possesses significant vapor pressure and is highly moisture-sensitive, open-air transfers risk inhalation exposure and reagent degradation. Every protocol must be a closed, self-validating system.

Standard operating procedure for the safe handling and transfer of 2,2-Bis(chloromethyl)oxirane.

Protocol: Safe Aliquoting and Reaction Execution

Objective: Transfer and react 2,2-bis(chloromethyl)oxirane while preventing atmospheric release and thermal runaway.

Step 1: Environmental Validation

• Action: Verify fume hood face velocity (minimum 100 fpm) and remove all unnecessary clutter.

• Self-Validation Check: Tape a small strip of tissue paper to the bottom edge of the fume hood sash. A continuous, steady inward deflection visually validates active negative pressure before the reagent bottle is ever opened.

Step 2: Inert Atmosphere Setup

• Action: Purge the receiving reaction flask with inert gas (Nitrogen or Argon) using a Schlenk line.

• Causality: As a Category 3 flammable liquid[1], displacing atmospheric oxygen mitigates the risk of vapor ignition from static discharge during the transfer process.

Step 3: Closed-System Transfer

• Action: Utilize a gas-tight glass syringe equipped with a PTFE-tipped plunger and a stainless steel needle.

• Causality: Standard rubber syringe plungers will rapidly swell and degrade upon contact with chlorinated epoxides, leading to plunger failure and hazardous leaks. PTFE is chemically inert to alkylating agents.

Step 4: Controlled Addition

• Action: Add the reagent dropwise to the reaction mixture maintained at 0–4°C using an ice bath.

• Causality: The nucleophilic ring-opening of the epoxide is highly exothermic. Strict temperature control prevents thermal runaway and potential solvent boiling.

Step 5: Equipment Decontamination (Quenching)

• Action: Immediately submerge the contaminated syringe and needles in a quenching bath consisting of 1M NaOH in ethanol or a 5% ethanolamine solution for 24 hours.

• Causality: Hydroxide or amine nucleophiles systematically attack and open the epoxide ring, subsequently displacing the chlorides via SN2 reactions. This converts the highly toxic alkylating agent into a benign, water-soluble polyol or amino-alcohol derivative.

• Self-Validation Check: After 24 hours, test the quenching bath with pH paper. A sustained high pH (>12) confirms that the hydroxide has not been entirely depleted, validating that all residual 2,2-bis(chloromethyl)oxirane has been successfully neutralized.

Emergency Spill Management & Disposal Plan

Despite rigorous protocols, accidental releases require immediate, calculated responses.

Spill Containment:

• Evacuate & Ventilate: Immediately clear the area and ensure the fume hood or room exhaust is operating at maximum capacity.

• Absorb: Cover the spill completely with dry sand or vermiculite[4].

  • Causality: Combustible absorbents (like paper towels or sawdust) must be avoided due to the chemical's flammability and potential for exothermic reactions. Sand provides an inert, non-reactive matrix to trap the liquid.

• Collect: Use non-sparking tools to sweep the absorbed mixture into a closable, clearly labeled salvage container[4].

Waste Disposal:

• Segregation: Never mix 2,2-bis(chloromethyl)oxirane waste with acidic waste streams, as Lewis or Brønsted acids can catalyze violent epoxide polymerization.

• Final Destruction: Dispose of the sealed salvage container via a certified hazardous waste contractor. The standard and most effective method of destruction is high-temperature incineration equipped with scrubbers to capture the resulting hydrogen chloride (HCl) gas[5].

References

• Sigma-Aldrich. "2,2-bis(chloromethyl)oxirane | 1003-20-9". Sigma-Aldrich Catalog.

• NextSDS. "2,2-bis(chloromethyl)oxirane — Chemical Substance Information". NextSDS Substance Database. 1

• PubChemLite. "2,2-bis(chloromethyl)oxirane (C4H6Cl2O)". Université du Luxembourg. 3

• BLD Pharmatech. "SAFETY DATA SHEET: 2,2-Bis(chloromethyl)oxirane". BLD Pharmatech. 4

• BLD Pharmatech. "SAFETY DATA SHEET: 2,2-Bis(chloromethyl)oxirane (Disposal & Handling)". BLD Pharmatech. 5

• Google Patents. "US6383500B1 - Particles comprising amphiphilic copolymers". Google Patents. 2

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• 2. US6383500B1 - Particles comprising amphiphilic copolymers, having a crosslinked shell domain and an interior core domain, useful for pharmaceutical and other applications - Google Patents [patents.google.com]
• 3. PubChemLite - 2,2-bis(chloromethyl)oxirane (C4H6Cl2O) [pubchemlite.lcsb.uni.lu]
• 4. file.bldpharm.com [file.bldpharm.com]
• 5. file.bldpharm.com [file.bldpharm.com]